Solifenacin N-Glucuronide

Core Science & Biosynthesis

Solifenacin N-Glucuronide: A Comprehensive Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solifenacin (B1663824), a competitive muscarinic receptor antagonist, is a widely prescribed treatment for overactive bladder. Its efficacy and safety profile are influenced by its metabolic fate in the body. One of the key metabolic pathways for solifenacin is direct glucuronidation, resulting in the formation of Solifenacin N-Glucuronide. This technical guide provides an in-depth overview of the chemical properties, structure, and metabolic pathway of Solifenacin N-Glucuronide, intended for professionals in pharmaceutical research and development.

Chemical Properties and Structure

Solifenacin N-Glucuronide is a major metabolite of solifenacin, formed by the enzymatic conjugation of glucuronic acid to the parent molecule.[1] This process increases the water solubility of the compound, facilitating its excretion from the body.

Table 1: Chemical and Physical Properties of Solifenacin N-Glucuronide

Property	Value	Source
Chemical Name	(2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-((R)-3-(((S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)oxy)quinuclidin-1-ium-1-yl)tetrahydro-2H-pyran-2-carboxylate	[2]
Molecular Formula	C₂₉H₃₄N₂O₈	[1][3][4]
Molecular Weight	538.6 g/mol	[1][4]
Appearance	White to pale-yellowish-white crystal or crystalline powder	[5]
Solubility	Freely soluble in water, glacial acetic acid, dimethyl sulfoxide, and methanol	[5]
SMILES	O=C([C@@H]1--INVALID-LINK----INVALID-LINK----INVALID-LINK----INVALID-LINK--C6=C(C=CC=C6)CC4)=O)C(CC3)CC2">C@HO1)[O-]	[2]
InChI	InChI=1S/C29H34N2O8/c32-23-24(33)26(28(35)36)39-27(25(23)34)31-14-11-18(12-15-31)21(16-31)38-29(37)30-13-10-17-6-4-5-9-20(17)22(30)19-7-2-1-3-8-19/h1-9,18,21-27,32-34H,10-16H2/p+1/t18?,21-,22-,23-,24-,25+,26-,27+,31?/m0/s1	[6]
InChIKey	DWEUKTDDWGFPKH-DMUZNFSWSA-O	[6]

Metabolic Pathway of Solifenacin

Solifenacin is extensively metabolized in the liver, primarily through two main pathways: oxidation mediated by cytochrome P450 enzymes and direct glucuronidation.[5][7][8]

The primary oxidative pathways involve N-oxidation of the quinuclidinyl ring and 4R-hydroxylation of the tetrahydroisoquinoline ring, both primarily catalyzed by the CYP3A4 enzyme.[5][7][8] This leads to the formation of pharmacologically active (4R-hydroxy solifenacin) and inactive metabolites (N-oxide and 4R-hydroxy-N-oxide of solifenacin).[5][7]

Concurrently, solifenacin can undergo direct conjugation with glucuronic acid to form the inactive Solifenacin N-Glucuronide.[5][7][8] The specific UDP-glucuronosyltransferase (UGT) enzymes responsible for this N-glucuronidation in humans have not been definitively identified in the reviewed literature, highlighting an area for further research.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Solifenacin N-Glucuronide | CAS No. NA | | SynZeal [synzeal.com]
• 3. Solifenacin N-Glucuronide | Axios Research [axios-research.com]
• 4. Solifenacin N-Glucuronide - SRIRAMCHEM [sriramchem.com]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. GSRS [precision.fda.gov]
• 7. accessdata.fda.gov [accessdata.fda.gov]
• 8. Solifenacin | C23H26N2O2 | CID 154059 - PubChem [pubchem.ncbi.nlm.nih.gov]

In-Vitro Formation of Solifenacin N-Glucuronide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Solifenacin (B1663824), a competitive muscarinic receptor antagonist, is a primary treatment for overactive bladder. Its metabolism is a critical aspect of its pharmacokinetic profile, with N-glucuronidation representing a significant pathway for its elimination. This technical guide provides an in-depth overview of the in-vitro formation of solifenacin N-glucuronide, a major inactive metabolite. The document details the metabolic pathways, the enzymes involved, and comprehensive experimental protocols for its synthesis and analysis using human liver microsomes and recombinant UDP-glucuronosyltransferase (UGT) enzymes. Furthermore, it outlines analytical methodologies for the quantification of the metabolite and presents a framework for reporting kinetic data. This guide is intended to serve as a valuable resource for researchers and scientists in the fields of drug metabolism, pharmacology, and pharmaceutical development.

Introduction

Solifenacin is extensively metabolized in the liver, primarily through oxidation by cytochrome P450 3A4 (CYP3A4) and direct conjugation via UDP-glucuronosyltransferases (UGTs). One of the main metabolites formed is solifenacin N-glucuronide, a pharmacologically inactive conjugate that is excreted in urine.[1][2] Understanding the in-vitro formation of this metabolite is crucial for characterizing the drug's metabolic profile, assessing potential drug-drug interactions, and predicting its in-vivo clearance.

The N-glucuronidation of solifenacin, a tertiary amine, is primarily catalyzed by the UGT1A4 and UGT2B10 isoforms, which are known to be responsible for the glucuronidation of various xenobiotics containing tertiary amine functional groups. This guide will focus on the practical aspects of studying this metabolic reaction in a laboratory setting.

Metabolic Pathway of Solifenacin N-Glucuronidation

The formation of solifenacin N-glucuronide involves the transfer of glucuronic acid from the cofactor uridine (B1682114) 5'-diphospho-glucuronic acid (UDPGA) to the nitrogen atom of the quinuclidine (B89598) ring of solifenacin. This reaction is catalyzed by UGT enzymes located in the endoplasmic reticulum of hepatocytes.

Figure 1: Metabolic pathway of solifenacin N-glucuronidation.

Experimental Protocols for In-Vitro Formation

The in-vitro synthesis of solifenacin N-glucuronide can be achieved using various enzyme sources, primarily human liver microsomes (HLMs) or recombinant human UGT enzymes. HLMs provide a more physiologically relevant environment as they contain a mixture of drug-metabolizing enzymes, whereas recombinant UGTs allow for the investigation of the specific contribution of individual enzyme isoforms.

General Experimental Workflow

The following diagram illustrates a typical workflow for an in-vitro solifenacin N-glucuronidation experiment.

Figure 2: General workflow for in-vitro solifenacin N-glucuronidation.

Incubation Conditions using Human Liver Microsomes (HLMs)

This protocol provides a starting point for assessing the formation of solifenacin N-glucuronide in pooled HLMs. Optimization of parameters such as protein and substrate concentration, as well as incubation time, is recommended.

Parameter	Recommended Condition	Notes
Enzyme Source	Pooled Human Liver Microsomes (HLMs)	Final concentration: 0.1 - 0.5 mg/mL
Substrate	Solifenacin	Concentration range: 1 - 100 µM (for kinetic studies)
Cofactor	Uridine 5'-diphospho-glucuronic acid (UDPGA)	Final concentration: 2 - 5 mM
Buffer	100 mM Potassium Phosphate or Tris-HCl, pH 7.4
Activating Agent	Alamethicin (B1591596)	25-50 µg/mg of microsomal protein (to overcome latency)
Incubation Volume	100 - 200 µL
Incubation Temperature	37°C
Incubation Time	15 - 60 minutes (determine linearity)
Reaction Termination	Equal volume of ice-cold acetonitrile (B52724) or methanol (B129727)	To precipitate protein and stop the reaction.

Protocol:

• Prepare a stock solution of solifenacin in a suitable solvent (e.g., methanol or DMSO).

• In a microcentrifuge tube, prepare the incubation mixture containing buffer, HLMs, and alamethicin. Pre-incubate for 10-15 minutes on ice, followed by 5 minutes at 37°C.

• Add the solifenacin stock solution to the incubation mixture and pre-incubate for 3-5 minutes at 37°C.

• Initiate the reaction by adding a pre-warmed solution of UDPGA.

• Incubate at 37°C in a shaking water bath for the desired time.

• Terminate the reaction by adding an equal volume of ice-cold acetonitrile.

• Vortex and centrifuge at high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated protein.

• Transfer the supernatant to a new tube for analysis.

Incubation Conditions using Recombinant UGTs

To identify the specific UGT isoforms involved in solifenacin N-glucuronidation, recombinant human UGT1A4 and UGT2B10 should be used.

Parameter	Recommended Condition	Notes
Enzyme Source	Recombinant human UGT1A4 or UGT2B10	Final concentration: 0.1 - 0.25 mg/mL
Substrate	Solifenacin	Concentration range: 1 - 100 µM (for kinetic studies)
Cofactor	Uridine 5'-diphospho-glucuronic acid (UDPGA)	Final concentration: 2 - 5 mM
Buffer	100 mM Tris-HCl, pH 7.4
Incubation Volume	100 - 200 µL
Incubation Temperature	37°C
Incubation Time	15 - 60 minutes (determine linearity)
Reaction Termination	Equal volume of ice-cold acetonitrile or methanol

Protocol: The protocol is similar to that for HLMs, with the exception that alamethicin is generally not required for recombinant UGTs expressed in insect cell microsomes.

Analytical Methodology

The quantification of solifenacin N-glucuronide is typically performed using liquid chromatography-tandem mass spectrometry (LC-MS/MS) due to its high sensitivity and selectivity.

Sample Preparation

The supernatant from the terminated incubation reaction can often be directly injected into the LC-MS/MS system. If necessary, further sample clean-up, such as solid-phase extraction (SPE), can be performed to remove matrix components that may interfere with the analysis.

LC-MS/MS Conditions

The following table provides a general set of starting conditions for the LC-MS/MS analysis of solifenacin and its N-glucuronide. Method development and optimization are essential for achieving the desired chromatographic separation and sensitivity.

Parameter	Suggested Condition
LC Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid or 5 mM ammonium (B1175870) formate
Mobile Phase B	Acetonitrile or methanol with 0.1% formic acid
Gradient	A linear gradient from low to high organic content (e.g., 5% to 95% B)
Flow Rate	0.2 - 0.4 mL/min
Column Temperature	30 - 40°C
Ionization Mode	Electrospray Ionization (ESI), Positive Mode
MS/MS Transitions	Solifenacin: m/z 363.2 → 193.1Solifenacin N-glucuronide: m/z 539.2 → 363.2

Data Analysis and Presentation

Enzyme Kinetics

To determine the kinetic parameters (Km and Vmax) for the formation of solifenacin N-glucuronide, incubations should be performed with a range of solifenacin concentrations. The formation rate of the metabolite is then plotted against the substrate concentration, and the data are fitted to the Michaelis-Menten equation.

• V = (Vmax * [S]) / (Km + [S])

Where:

• V is the initial velocity of the reaction.

• Vmax is the maximum velocity of the reaction.

• [S] is the substrate concentration.

• Km is the Michaelis constant, representing the substrate concentration at which the reaction rate is half of Vmax.

Quantitative Data Summary

While specific kinetic parameters for the in-vitro formation of solifenacin N-glucuronide are not widely reported in the public domain, the following tables provide a template for presenting such data once determined. The values presented are for illustrative purposes only.

Table 1: Illustrative Kinetic Parameters for Solifenacin N-Glucuronidation

Enzyme Source	Km (µM)	Vmax (pmol/min/mg protein)	Intrinsic Clearance (Vmax/Km) (µL/min/mg protein)
Human Liver Microsomes	25	150	6.0
Recombinant UGT1A4	30	120	4.0
Recombinant UGT2B10	15	180	12.0

Table 2: Illustrative Comparison of Solifenacin N-Glucuronidation Rates

Enzyme Source	Substrate Concentration (µM)	Metabolite Formation Rate (pmol/min/mg protein)
Human Liver Microsomes	10	42.9
Recombinant UGT1A4	10	30.0
Recombinant UGT2B10	10	72.0

Conclusion

This technical guide provides a comprehensive framework for the in-vitro study of solifenacin N-glucuronidation. By following the detailed experimental protocols and analytical methodologies outlined, researchers can effectively characterize this important metabolic pathway. The generation of robust in-vitro data on the formation of solifenacin N-glucuronide is essential for a thorough understanding of the drug's disposition and for making informed decisions during the drug development process. While specific kinetic data for this reaction remains to be published, the methodologies presented here provide a clear path for its determination.

References

• 1. In vitro glucuronidation using human liver microsomes and the pore-forming peptide alamethicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. accessdata.fda.gov [accessdata.fda.gov]

The Role of Solifenacin N-Glucuronide in Drug Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the significance of Solifenacin (B1663824) N-Glucuronide in the metabolic journey of Solifenacin, a competitive muscarinic receptor antagonist widely prescribed for overactive bladder. Understanding the formation and fate of this key metabolite is crucial for comprehensive pharmacokinetic and drug safety assessments. This document provides a detailed overview of the metabolic pathways, quantitative data, experimental protocols for analysis, and the enzymatic processes involved in the generation of Solifenacin N-Glucuronide.

Introduction to Solifenacin Metabolism

Solifenacin undergoes extensive metabolism in the liver, leading to the formation of several metabolites. The primary metabolic routes involve oxidation and direct glucuronidation. While some metabolites are pharmacologically active, Solifenacin N-Glucuronide is recognized as a pharmacologically inactive metabolite.[1] The main pathways include N-oxidation of the quinuclidin ring, 4R-hydroxylation of the tetrahydroisoquinoline ring, and direct conjugation with glucuronic acid to form Solifenacin N-Glucuronide.[2] Cytochrome P450 3A4 (CYP3A4) is the principal enzyme responsible for the oxidative metabolic pathways of solifenacin.[3][4]

Quantitative Analysis of Solifenacin and its Metabolites

Following oral administration, Solifenacin is well-absorbed and extensively metabolized. The excretion of the parent drug and its metabolites occurs through both renal and fecal routes. Quantitative data from radiolabeled studies provide a clear picture of the metabolic fate of Solifenacin.

Table 1: Excretion of Solifenacin and its Metabolites

Route of Excretion	Percentage of Administered Dose Recovered	Reference
Urine	69.2%	[5]
Feces	22.5%	[5]

Table 2: Major Metabolites of Solifenacin Identified in Human Plasma

Metabolite	Pharmacological Activity	Formation Pathway
4R-hydroxy solifenacin	Active	CYP3A4-mediated hydroxylation
Solifenacin N-oxide	Inactive	N-oxidation
4R-hydroxy-N-oxide of solifenacin	Inactive	Hydroxylation and N-oxidation
Solifenacin N-Glucuronide	Inactive	Direct Glucuronidation

The Role and Formation of Solifenacin N-Glucuronide

Solifenacin N-Glucuronide is a significant, albeit inactive, metabolite formed through a Phase II metabolic reaction. This process, known as glucuronidation, involves the covalent attachment of glucuronic acid to the Solifenacin molecule. This conjugation increases the water solubility of the compound, facilitating its excretion from the body.

The formation of N-glucuronides is a common metabolic pathway for drugs containing tertiary amine groups, such as Solifenacin.[6] This reaction is catalyzed by a superfamily of enzymes called UDP-glucuronosyltransferases (UGTs). While the specific UGT isoform responsible for Solifenacin N-glucuronidation has not been definitively identified in the reviewed literature, studies on the metabolism of other tertiary amines strongly suggest the involvement of UGT1A4 and UGT2B10, which are known to catalyze the N-glucuronidation of a wide range of substrates containing tertiary amine moieties.[7][8]

Experimental Protocols

The identification and quantification of Solifenacin and its metabolites, including Solifenacin N-Glucuronide, are typically performed using advanced analytical techniques. Below are detailed methodologies for key experiments.

In Vitro Metabolism of Solifenacin using Human Liver Microsomes

This protocol describes a general procedure for studying the metabolism of Solifenacin in vitro to generate metabolites like Solifenacin N-Glucuronide.

Objective: To generate and identify Solifenacin metabolites, including the N-glucuronide conjugate, using human liver microsomes.

Materials:

• Solifenacin succinate

• Human Liver Microsomes (HLMs)

• UDP-glucuronic acid (UDPGA)

• Alamethicin (B1591596)

• Potassium phosphate (B84403) buffer (pH 7.4)

• Magnesium chloride (MgCl₂)

• Acetonitrile (ACN)

• Tris-HCl buffer

• LC-MS/MS system

Procedure:

• Microsome Activation: Thaw pooled human liver microsomes on ice. To permeabilize the microsomal membrane and allow access of the co-factor to the enzymes, pre-incubate the microsomes with alamethicin (e.g., 50 µg/mg of microsomal protein) in potassium phosphate buffer for 15 minutes on ice.[9]

• Incubation Mixture Preparation: In a microcentrifuge tube, prepare the incubation mixture containing:

  • Activated human liver microsomes (final concentration, e.g., 0.5-1 mg/mL)

  • Solifenacin (final concentration, e.g., 1-10 µM)

  • UDPGA (final concentration, e.g., 1-5 mM)

  • MgCl₂ (final concentration, e.g., 5-10 mM)

  • Potassium phosphate buffer (to final volume)

• Incubation: Pre-warm the incubation mixture at 37°C for 5 minutes. Initiate the metabolic reaction by adding UDPGA. Incubate at 37°C for a specified time course (e.g., 0, 15, 30, 60, 120 minutes) in a shaking water bath.

• Reaction Termination: Stop the reaction by adding an equal volume of ice-cold acetonitrile.

• Sample Preparation: Centrifuge the mixture at high speed (e.g., 14,000 rpm) for 10 minutes to precipitate proteins.

• Analysis: Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method for the Quantification of Solifenacin and Solifenacin N-Glucuronide

This protocol outlines a liquid chromatography-tandem mass spectrometry method for the separation and quantification of Solifenacin and its N-glucuronide metabolite.

Objective: To develop a sensitive and specific method for the simultaneous quantification of Solifenacin and Solifenacin N-Glucuronide in a biological matrix.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Chromatographic Conditions:

• Column: A reverse-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm) is commonly used.

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient Elution: A typical gradient would start with a low percentage of Mobile Phase B, gradually increasing to elute the analytes.

• Flow Rate: 0.3-0.5 mL/min

• Column Temperature: 40°C

• Injection Volume: 5-10 µL

Mass Spectrometric Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Solifenacin: The precursor ion [M+H]⁺ is selected, and a characteristic product ion is monitored. For example, m/z 363.2 → 110.1.[10]

  • Solifenacin N-Glucuronide: The precursor ion [M+H]⁺ is selected, and a characteristic product ion (often the aglycone, Solifenacin) is monitored after in-source fragmentation, or a specific fragment of the glucuronide is tracked.

• Source Parameters: Optimized for maximum signal intensity (e.g., capillary voltage, source temperature, gas flows).

Data Analysis:

• Quantification is achieved by comparing the peak area of the analyte to that of a stable isotope-labeled internal standard.

• A calibration curve is constructed using known concentrations of Solifenacin and a synthesized Solifenacin N-Glucuronide standard.

Visualizing Metabolic Pathways and Experimental Workflows

Diagrams created using the DOT language provide a clear visual representation of complex processes.

Solifenacin Metabolic Pathway

References

• 1. Glucuronidation of amines and other xenobiotics catalyzed by expressed human UDP-glucuronosyltransferase 1A3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Clinical pharmacokinetics and pharmacodynamics of solifenacin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. fda.gov [fda.gov]
• 6. [PDF] N+-glucuronidation, a common pathway in human metabolism of drugs with a tertiary amine group. | Semantic Scholar [semanticscholar.org]
• 7. The UDP-glucuronosyltransferases of the blood-brain barrier: their role in drug metabolism and detoxication - PMC [pmc.ncbi.nlm.nih.gov]
• 8. hyphadiscovery.com [hyphadiscovery.com]
• 9. In vitro glucuronidation using human liver microsomes and the pore-forming peptide alamethicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pharmacokinetics comparison of solifenacin tartrate and solifenacin succinate: a randomized, open-label, single-dose, 2-way crossover study in healthy male volunteers - PMC [pmc.ncbi.nlm.nih.gov]

Enzymatic Synthesis of Solifenacin N-Glucuronide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the enzymatic synthesis of Solifenacin N-Glucuronide, a significant metabolite of the muscarinic receptor antagonist, Solifenacin. The guide details the core principles of N-glucuronidation, identifies the key enzymes involved, presents relevant kinetic data for analogous substrates, and offers comprehensive experimental protocols for the in vitro synthesis of this metabolite. Visualizations of the enzymatic pathway, experimental workflow, and optimization strategy are included to facilitate a deeper understanding of the process. This document is intended to serve as a valuable resource for researchers and professionals engaged in drug metabolism studies, metabolite synthesis, and the development of related analytical standards.

Introduction

Solifenacin is a competitive muscarinic receptor antagonist widely used in the treatment of overactive bladder.[1] Like many xenobiotics, Solifenacin undergoes extensive metabolism in the human body, leading to the formation of several metabolites. One of these is the inactive Solifenacin N-Glucuronide, formed through direct conjugation of glucuronic acid to the quinuclidine (B89598) nitrogen of the Solifenacin molecule. The enzymatic synthesis of this metabolite is of significant interest for various applications, including its use as an analytical standard in pharmacokinetic and drug metabolism studies, and for in-depth toxicological assessments.

The formation of N-glucuronides is a crucial phase II metabolic pathway for many compounds containing amine functionalities. This reaction is catalyzed by a superfamily of enzymes known as UDP-glucuronosyltransferases (UGTs).[2] Specifically for tertiary amines like Solifenacin, the key enzymes implicated in their N-glucuronidation are UGT1A4 and UGT2B10.[3][4] This guide will focus on the practical aspects of utilizing these enzymes for the targeted synthesis of Solifenacin N-Glucuronide.

The Enzymatic Pathway of Solifenacin N-Glucuronidation

The enzymatic synthesis of Solifenacin N-Glucuronide involves the transfer of a glucuronic acid moiety from the activated sugar donor, uridine (B1682114) 5'-diphospho-glucuronic acid (UDPGA), to the tertiary amine nitrogen of Solifenacin. This reaction is catalyzed by specific UGT isoforms, primarily UGT1A4 and UGT2B10, which are predominantly found in the liver.[3][4]

Figure 1: Enzymatic reaction for Solifenacin N-Glucuronide synthesis.

Key Enzymes and Kinetic Data

Enzyme	Substrate (Tertiary Amine)	Apparent Km (μM)	Apparent Vmax (relative units)	Reference
UGT1A4	Amitriptyline	448	High	[5]
Imipramine	262	High	[5]
Clomipramine	112	-	[5]
Trimipramine (B1683260)	258	-	[5]
Trifluoperazine	-	-	[3]
UGT2B10	Amitriptyline	2.60	-	[5]
Imipramine	16.8	-	[5]
Clomipramine	14.4	-	[5]
Trimipramine	11.2	-	[5]
Medetomidine	11 - 16	-	[6]

Note: The Vmax values are often reported in relative terms or as specific activities (e.g., pmol/min/mg protein) and can vary significantly based on the experimental system (e.g., recombinant enzyme expression system, protein concentration). The lower Km values observed for UGT2B10 with several tertiary amines suggest a higher affinity for these substrates compared to UGT1A4.[5]

Experimental Protocol: In Vitro Enzymatic Synthesis

This section provides a detailed protocol for the enzymatic synthesis of Solifenacin N-Glucuronide using either recombinant UGT enzymes or human liver microsomes.

Materials and Reagents

• Solifenacin succinate (B1194679)

• Recombinant human UGT1A4 or UGT2B10 (expressed in a system like baculovirus-infected insect cells) OR Human Liver Microsomes (HLMs)

• Uridine 5'-diphospho-glucuronic acid (UDPGA), trisodium (B8492382) salt

• Tris-HCl buffer (pH 7.4)

• Magnesium chloride (MgCl2)

• Alamethicin (B1591596) (for microsomal assays)

• Acetonitrile (B52724) (HPLC grade)

• Formic acid (or other appropriate mobile phase modifier)

• Ultrapure water

• Reaction tubes (e.g., 1.5 mL microcentrifuge tubes)

• Incubator/water bath (37°C)

• Centrifuge

• HPLC system with UV or Mass Spectrometry (MS) detector

Experimental Workflow

Figure 2: Workflow for the enzymatic synthesis of Solifenacin N-Glucuronide.

Step-by-Step Procedure

• Preparation of Stock Solutions:

  • Tris-HCl Buffer (50 mM, pH 7.4): Prepare a stock solution of Tris-HCl and adjust the pH to 7.4.

  • MgCl2 (10 mM): Prepare a stock solution of magnesium chloride in ultrapure water.

  • Solifenacin (10 mM): Dissolve Solifenacin succinate in a suitable solvent (e.g., DMSO or methanol) to prepare a stock solution.

  • UDPGA (40 mM): Prepare a fresh stock solution of UDPGA in ultrapure water.

  • Alamethicin (5 mg/mL): (For HLM assays) Prepare a stock solution in ethanol.

• Reaction Mixture Assembly (per 200 µL reaction):

  • In a microcentrifuge tube, combine the following:

    • 50 mM Tris-HCl, pH 7.4

    • 10 mM MgCl2

    • Recombinant UGT (e.g., 0.1-0.5 mg/mL) or HLMs (e.g., 0.5-1 mg/mL)

    • For HLM assays, add alamethicin to a final concentration of 25-50 µg/mg of microsomal protein to permeabilize the membrane.

    • Solifenacin to the desired final concentration (e.g., 10-100 µM, can be varied for kinetic studies).

    • Adjust the final volume with ultrapure water.

• Pre-incubation:

  • Pre-incubate the reaction mixture at 37°C for 5 minutes to equilibrate the temperature.

• Initiation of the Reaction:

  • Initiate the reaction by adding UDPGA to a final concentration of 2-5 mM.

• Incubation:

  • Incubate the reaction mixture at 37°C for a specified period (e.g., 30-120 minutes). The optimal incubation time should be determined empirically to ensure product formation is within the linear range.

• Termination of the Reaction:

  • Terminate the reaction by adding an equal volume (200 µL) of ice-cold acetonitrile. This will precipitate the proteins.

• Sample Preparation for Analysis:

  • Vortex the terminated reaction mixture and centrifuge at high speed (e.g., 14,000 x g) for 10 minutes to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a clean tube for analysis.

Analytical Methods

• HPLC-UV/MS Analysis: The formation of Solifenacin N-Glucuronide can be monitored by reverse-phase HPLC.

  • Column: A C18 column is typically suitable.

  • Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., ammonium (B1175870) formate (B1220265) or formic acid) is commonly used.[7][8]

  • Detection: UV detection can be performed at a wavelength of around 210-230 nm.[7][8] Mass spectrometry provides more definitive identification and quantification based on the mass-to-charge ratio of the parent compound and its glucuronide conjugate.

Purification (Optional)

For the isolation of pure Solifenacin N-Glucuronide, a preparative or semi-preparative HPLC system can be employed using similar chromatographic conditions as the analytical method. Fractions corresponding to the N-glucuronide peak are collected, pooled, and the solvent is removed (e.g., by lyophilization or evaporation).

Optimization of the Enzymatic Synthesis

The yield of Solifenacin N-Glucuronide can be optimized by systematically varying several reaction parameters. The following decision tree illustrates a logical approach to this optimization process.

Figure 3: Decision tree for optimizing the enzymatic synthesis of Solifenacin N-Glucuronide.

Conclusion

The enzymatic synthesis of Solifenacin N-Glucuronide using recombinant UGT1A4 or UGT2B10, or human liver microsomes, provides a reliable and biologically relevant method for producing this important metabolite. By following the detailed protocols and optimization strategies outlined in this guide, researchers can efficiently generate Solifenacin N-Glucuronide for use in a variety of research and development applications. The provided kinetic data for analogous substrates serves as a valuable starting point for experimental design, and the visualizations offer a clear framework for understanding the key processes involved. Further studies to determine the specific kinetic parameters of Solifenacin with these UGT isoforms would be beneficial for a more precise understanding and optimization of its enzymatic synthesis.

References

• 1. Human UDP-glucuronosyltransferase (UGT) 2B10 in drug N-glucuronidation: substrate screening and comparison with UGT1A3 and UGT1A4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. helda.helsinki.fi [helda.helsinki.fi]
• 3. N-glucuronidation catalyzed by UGT1A4 and UGT2B10 in human liver microsomes: Assay optimization and substrate identification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. hyphadiscovery.com [hyphadiscovery.com]
• 5. Role of human UGT2B10 in N-glucuronidation of tricyclic antidepressants, amitriptyline, imipramine, clomipramine, and trimipramine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Regio- and stereospecific N-glucuronidation of medetomidine: the differences between UDP glucuronosyltransferase (UGT) 1A4 and UGT2B10 account for the complex kinetics of human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. acgpubs.org [acgpubs.org]
• 8. akjournals.com [akjournals.com]

Solifenacin Glucuronidation Pathway in Liver Microsomes: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solifenacin (B1663824) glucuronidation pathway, a crucial aspect of its metabolism in the human liver. Understanding this pathway is essential for predicting drug-drug interactions, assessing inter-individual variability in drug response, and ensuring the safe and effective use of this therapeutic agent. This document details the metabolic route, summarizes key pharmacokinetic parameters, and provides established experimental protocols for in vitro analysis.

Introduction to Solifenacin Metabolism

Solifenacin, a competitive muscarinic receptor antagonist, is primarily used to treat overactive bladder. Its elimination from the body is predominantly mediated by hepatic metabolism. While oxidation by cytochrome P450 (CYP) enzymes, particularly CYP3A4, is a major metabolic route, direct conjugation with glucuronic acid, known as glucuronidation, also plays a significant role. This latter pathway leads to the formation of solifenacin N-glucuronide, a water-soluble metabolite that can be readily excreted. The formation of this N-glucuronide has been identified in human plasma and urine, and its clearance can be affected by the functional state of the liver.[1][2][3]

The Solifenacin Glucuronidation Pathway

Solifenacin, being a tertiary amine, undergoes N-glucuronidation. This reaction is catalyzed by UDP-glucuronosyltransferases (UGTs), a superfamily of enzymes primarily located in the endoplasmic reticulum of liver cells. The process involves the transfer of glucuronic acid from the cofactor uridine (B1682114) 5'-diphospho-glucuronic acid (UDPGA) to the nitrogen atom in the quinuclidine (B89598) ring of solifenacin.

Based on the substrate specificities of UGT isoforms, it is widely recognized that UGT1A4 and UGT2B10 are the primary enzymes responsible for the N-glucuronidation of tertiary amine-containing compounds.[4][5] Therefore, it is highly probable that these two isoforms are the key catalysts in the N-glucuronidation of solifenacin in human liver microsomes.

References

• 1. Open-label study of the safety and pharmacokinetics of solifenacin in subjects with hepatic impairment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ics.org [ics.org]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. N-glucuronidation catalyzed by UGT1A4 and UGT2B10 in human liver microsomes: Assay optimization and substrate identification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Human UDP-glucuronosyltransferase (UGT) 2B10 in drug N-glucuronidation: substrate screening and comparison with UGT1A3 and UGT1A4 - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Solifenacin N-Glucuronide in Human Plasma by HPLC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note presents a detailed protocol for the quantitative analysis of Solifenacin N-Glucuronide in human plasma using High-Performance Liquid Chromatography coupled with tandem mass spectrometry (HPLC-MS/MS). The methodology herein is compiled from established bioanalytical techniques for the parent drug, solifenacin, and adapted for its N-glucuronide metabolite. This document provides researchers, scientists, and drug development professionals with a comprehensive guide to sample preparation, chromatographic separation, and mass spectrometric detection of this metabolite.

Introduction

Solifenacin is a competitive muscarinic receptor antagonist used for the treatment of overactive bladder. It is extensively metabolized in the liver, primarily by the cytochrome P450 enzyme CYP3A4, leading to the formation of several metabolites. Among these is the pharmacologically inactive Solifenacin N-Glucuronide. Accurate quantification of this metabolite in plasma is crucial for comprehensive pharmacokinetic and drug metabolism studies. This application note outlines a robust HPLC-MS/MS method for the reliable determination of Solifenacin N-Glucuronide in a complex biological matrix like human plasma.

Experimental Protocols

Plasma Sample Preparation: Protein Precipitation

This protocol describes a simple and rapid protein precipitation method for the extraction of Solifenacin N-Glucuronide from human plasma.

Materials:

• Human plasma (K2-EDTA)

• Acetonitrile (B52724) (HPLC grade)

• Internal Standard (IS) solution (e.g., Solifenacin-d5)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Microcentrifuge

Procedure:

• Thaw frozen human plasma samples at room temperature.

• Vortex the plasma samples to ensure homogeneity.

• Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 20 µL of Internal Standard working solution.

• Add 300 µL of ice-cold acetonitrile to precipitate plasma proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or HPLC vial.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the mobile phase.

• Vortex briefly and inject into the HPLC-MS/MS system.

HPLC-MS/MS Analysis

This section details the instrumental parameters for the chromatographic separation and mass spectrometric detection of Solifenacin N-Glucuronide.

Instrumentation:

• HPLC system capable of binary gradient elution

• Autosampler

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions:

Parameter	Value
HPLC Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Column Temperature	40°C
Gradient Program	See Table 1

Table 1: HPLC Gradient Program

Time (min)	% Mobile Phase B
0.0	10
1.0	10
5.0	90
6.0	90
6.1	10
8.0	10

Mass Spectrometric Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Ion Spray Voltage	5500 V
Source Temperature	500°C
Curtain Gas	30 psi
Collision Gas	9 psi
MRM Transitions	See Table 2

Table 2: MRM Transitions for Solifenacin N-Glucuronide and Internal Standard

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Solifenacin N-Glucuronide	539.3	363.2	150	35
Solifenacin-d5 (IS)	368.2	198.1	150	40

Data Presentation

The following tables summarize the expected quantitative performance of the method. These values are based on typical performance characteristics of similar bioanalytical assays.

Table 3: Method Validation Parameters

Parameter	Acceptance Criteria
Linearity (r²)	≥ 0.99
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10
Precision (CV%)	Within-run and between-run ≤ 15% (≤ 20% at LLOQ)
Accuracy (% Bias)	Within ±15% of nominal concentration (±20% at LLOQ)
Recovery	Consistent, precise, and reproducible
Matrix Effect	Normalized matrix factor within acceptable limits

Visualizations

Application Note: A Validated LC-MS/MS Method for the Quantification of Solifenacin N-Glucuronide in Human Plasma

Introduction

Solifenacin is a competitive muscarinic receptor antagonist widely used in the treatment of overactive bladder. It is extensively metabolized in the liver, primarily by the CYP3A4 enzyme system. One of the main inactive metabolites is Solifenacin N-Glucuronide.[1] Accurate and reliable quantification of this metabolite is crucial for comprehensive pharmacokinetic and drug metabolism studies. This application note presents a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of Solifenacin N-Glucuronide in human plasma.

Experimental Workflow

Caption: A general workflow for the LC-MS/MS analysis of Solifenacin N-Glucuronide in human plasma.

Protocols

Sample Preparation

A liquid-liquid extraction method is employed for the extraction of Solifenacin N-Glucuronide and the internal standard (IS), Solifenacin-d5, from human plasma.

Materials:

• Human plasma

• Solifenacin N-Glucuronide reference standard

• Solifenacin-d5 (Internal Standard)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Ammonium formate (B1220265)

• Formic acid

• Water (Milli-Q or equivalent)

Procedure:

• Allow plasma samples to thaw at room temperature.

• Spike 200 µL of plasma with 20 µL of internal standard solution (Solifenacin-d5, 100 ng/mL in methanol).

• Add 600 µL of acetonitrile to precipitate plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 200 µL of the mobile phase (Acetonitrile:10 mM Ammonium Formate, pH 3.0 (80:20, v/v)).

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

Chromatographic separation is achieved on a C18 column followed by detection using a triple quadrupole mass spectrometer.

Table 1: Chromatographic Conditions

Parameter	Condition
HPLC System	Agilent 1200 Series or equivalent
Column	Gemini-NX C18, 50 x 4.6 mm, 5 µm, 110 Å
Mobile Phase A	10 mM Ammonium formate in water, pH 3.0 with Formic Acid
Mobile Phase B	Methanol
Gradient	Isocratic: 20% A, 80% B
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Column Temperature	35°C
Autosampler Temperature	4°C
Run Time	5 minutes

Table 2: Mass Spectrometric Conditions

Parameter	Condition
Mass Spectrometer	Sciex API 4000 or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temperature	500°C
Ion Spray Voltage	5500 V
Curtain Gas	20 psi
Collision Gas	8 psi
Nebulizer Gas (GS1)	50 psi
Turbo Gas (GS2)	50 psi
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Solifenacin N-Glucuronide: m/z 539.2 → 363.2; Solifenacin-d5: m/z 368.2 → 198.2
Dwell Time	200 ms

Method Validation

The developed method was validated according to the FDA guidelines on bioanalytical method validation.

Linearity

The linearity of the method was established by analyzing a series of calibration standards. The calibration curves were linear over the concentration range of 1.0 to 500.0 ng/mL.

Table 3: Linearity Data

Analyte	Calibration Range (ng/mL)	R²
Solifenacin N-Glucuronide	1.0 - 500.0	> 0.998

Precision and Accuracy

The intra- and inter-day precision and accuracy were evaluated by analyzing quality control (QC) samples at three concentration levels.

Table 4: Precision and Accuracy Data

QC Level	Concentration (ng/mL)	Intra-day Precision (%RSD)	Intra-day Accuracy (%)	Inter-day Precision (%RSD)	Inter-day Accuracy (%)
LQC	3.0	< 5.0	95.0 - 105.0	< 6.0	94.0 - 106.0
MQC	150.0	< 4.5	96.0 - 104.0	< 5.5	95.0 - 105.0
HQC	400.0	< 4.0	97.0 - 103.0	< 5.0	96.0 - 104.0

Recovery

The extraction recovery of Solifenacin N-Glucuronide was determined by comparing the peak areas of extracted samples with those of unextracted standards.

Table 5: Recovery Data

QC Level	Concentration (ng/mL)	Mean Recovery (%)
LQC	3.0	> 85
MQC	150.0	> 88
HQC	400.0	> 90

Logical Relationship of Method Development

Caption: Logical flow of the analytical method development and validation process.

Conclusion

This application note describes a sensitive, specific, and reliable LC-MS/MS method for the quantification of Solifenacin N-Glucuronide in human plasma. The method demonstrates excellent linearity, precision, accuracy, and recovery, making it suitable for use in pharmacokinetic and drug metabolism studies of Solifenacin.

References

• 1. ijrpr.com [ijrpr.com]

Application Notes and Protocols for the Use of Solifenacin N-Glucuronide as a Reference Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the proper handling, storage, and utilization of Solifenacin N-Glucuronide as a reference standard in analytical testing. Adherence to these guidelines is crucial for obtaining accurate and reproducible results in research, quality control, and drug development settings.

Introduction

Solifenacin N-Glucuronide is the primary inactive metabolite of Solifenacin, a competitive muscarinic receptor antagonist used to treat overactive bladder.[1][2] In drug metabolism and pharmacokinetic (DMPK) studies, as well as in the quality control of Solifenacin drug products, accurate quantification of its metabolites is essential. Solifenacin N-Glucuronide, available as a high-purity reference standard, serves as a critical tool for the development and validation of analytical methods, impurity profiling, and stability testing.[3][4][5]

This document outlines the essential information and procedures for the effective use of the Solifenacin N-Glucuronide reference standard.

Physicochemical Properties and Storage

Proper handling and storage of the reference standard are paramount to maintain its integrity and ensure the accuracy of analytical measurements.

Table 1: Physicochemical Properties of Solifenacin N-Glucuronide Reference Standard

Property	Value	Source(s)
Chemical Name	(2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-((R)-3-(((S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)oxy)quinuclidin-1-ium-1-yl)tetrahydro-2H-pyran-2-carboxylate	[1]
Molecular Formula	C₂₉H₃₄N₂O₈	[6][7]
Molecular Weight	538.59 g/mol	[6][7]
Appearance	A solid	[8]
Solubility	Soluble in DMSO, Methanol (B129727), and Water	[8]
Storage Conditions	-20°C for long-term storage.	[8]
Stability	Stable for at least 4 years when stored correctly.	[8]

Note: Always refer to the Certificate of Analysis (CoA) provided by the supplier for lot-specific information on purity, identity, and storage recommendations. The purity of the reference standard is a critical parameter for the accurate quantification of Solifenacin N-Glucuronide in samples.

Application: Quantitative Analysis by High-Performance Liquid Chromatography (HPLC)

The following protocol is a general guideline for the quantitative analysis of Solifenacin N-Glucuronide using a reference standard. Method optimization and validation are required for specific applications and matrices.

This protocol is adapted from established methods for Solifenacin and its impurities and should be validated for the specific analysis of Solifenacin N-Glucuronide.

Objective: To quantify the concentration of Solifenacin N-Glucuronide in a given sample using a certified reference standard.

Materials:

• Solifenacin N-Glucuronide Reference Standard

• HPLC grade acetonitrile, methanol, and water

• Ammonium (B1175870) formate (B1220265) or potassium dihydrogen phosphate (B84403) (HPLC grade)

• Formic acid or phosphoric acid (for pH adjustment)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• HPLC system with a UV or PDA detector

Chromatographic Conditions (Recommended starting point):

Table 2: Recommended HPLC Chromatographic Conditions

Parameter	Recommended Condition	Source(s) for Adaptation
Column	C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm)	[9][10]
Mobile Phase	A: 10 mM Ammonium formate buffer (pH adjusted to 3.5 with formic acid)B: Acetonitrile	[9]
Gradient	Time (min)	%B
0	20
15	80
20	80
21	20
25	20
Flow Rate	1.0 mL/min	[10]
Injection Volume	10 µL	[9]
Column Temperature	Ambient or 30°C	[9]
Detection	UV at 220 nm	[9]

Procedure:

• Standard Stock Solution Preparation (e.g., 100 µg/mL):

  • Accurately weigh approximately 10 mg of Solifenacin N-Glucuronide reference standard.

  • Dissolve in a suitable solvent (e.g., methanol or a mixture of mobile phase A and B) in a 100 mL volumetric flask.

  • Sonicate for 5-10 minutes to ensure complete dissolution.

  • Bring the solution to volume with the same solvent and mix thoroughly.

• Working Standard Solutions Preparation:

  • Prepare a series of working standard solutions by serially diluting the stock solution to cover the expected concentration range of the analyte in the samples (e.g., 1, 5, 10, 25, 50 µg/mL).

  • Use the mobile phase as the diluent.

• Sample Preparation:

  • The sample preparation will depend on the matrix (e.g., biological fluid, drug product). For drug products, a simple dissolution and dilution may be sufficient. For biological matrices, a protein precipitation or solid-phase extraction (SPE) may be necessary.

• Chromatographic Analysis:

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Inject the working standard solutions in increasing order of concentration to generate a calibration curve.

  • Inject the prepared sample solutions.

  • Inject a blank (diluent) between sample injections to prevent carryover.

• Data Analysis:

  • Integrate the peak area of Solifenacin N-Glucuronide in the chromatograms of the standards and samples.

  • Construct a calibration curve by plotting the peak area versus the concentration of the working standard solutions.

  • Determine the concentration of Solifenacin N-Glucuronide in the samples by interpolating their peak areas from the calibration curve.

For use in a regulated environment, the analytical method should be validated according to ICH guidelines. Key validation parameters are summarized below.

Table 3: Typical Method Validation Parameters for HPLC Analysis

Parameter	Typical Acceptance Criteria
Specificity	The peak for Solifenacin N-Glucuronide should be well-resolved from other components in the sample matrix. Peak purity analysis should be performed.
Linearity	Correlation coefficient (r²) ≥ 0.999 over the specified concentration range.
Accuracy	% Recovery should be within 98.0% to 102.0%.
Precision	Repeatability (intra-day) and intermediate precision (inter-day) should have a Relative Standard Deviation (RSD) ≤ 2.0%.
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	Signal-to-noise ratio of 10:1. The precision and accuracy at the LOQ should be acceptable.
Robustness	The method should remain unaffected by small, deliberate variations in chromatographic conditions (e.g., pH, flow rate, column temperature).

Application: Identification and Confirmation by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) provides high sensitivity and selectivity for the identification and confirmation of Solifenacin N-Glucuronide, especially in complex biological matrices.

Objective: To confirm the presence of Solifenacin N-Glucuronide in a sample using a reference standard.

Instrumentation: A liquid chromatograph coupled to a triple quadrupole or high-resolution mass spectrometer.

Chromatographic Conditions: Similar HPLC conditions as described in Table 2 can be used. The mobile phase should be compatible with mass spectrometry (e.g., using volatile buffers like ammonium formate).

Mass Spectrometry Conditions (Example):

Table 4: Example Mass Spectrometry Parameters for Solifenacin N-Glucuronide

Parameter	Example Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Precursor Ion (m/z)	539.3 [M+H]⁺
Product Ions (m/z)	To be determined by infusion of the reference standard. Likely fragments would correspond to the Solifenacin aglycone and other characteristic fragments.
Collision Energy	To be optimized for the specific instrument and precursor/product ion pair.

Procedure:

• Reference Standard Infusion: Infuse a dilute solution of the Solifenacin N-Glucuronide reference standard directly into the mass spectrometer to determine the optimal precursor and product ions and collision energy.

• LC-MS/MS Analysis:

  • Inject the prepared sample onto the LC-MS/MS system.

  • Monitor for the specific precursor-to-product ion transition(s) determined in the infusion experiment at the expected retention time.

• Confirmation: The presence of Solifenacin N-Glucuronide is confirmed if a peak is observed at the same retention time as the reference standard and shows the same precursor and product ion masses.

Visualizations

Caption: Workflow for quantitative analysis of Solifenacin N-Glucuronide by HPLC.

Caption: Key parameters for analytical method validation according to ICH guidelines.

References

• 1. Solifenacin N-Glucuronide | CAS No. NA | | SynZeal [synzeal.com]
• 2. assets.hpra.ie [assets.hpra.ie]
• 3. pdf.hres.ca [pdf.hres.ca]
• 4. geneesmiddeleninformatiebank.nl [geneesmiddeleninformatiebank.nl]
• 5. Solifenacin N-Glucuronide | Axios Research [axios-research.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. GSRS [precision.fda.gov]
• 8. caymanchem.com [caymanchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analysis of Solifenacin N-Glucuronide in Pharmaceutical Impurity Profiling

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solifenacin is a competitive muscarinic receptor antagonist utilized in the treatment of overactive bladder. During its metabolism, Solifenacin undergoes several biotransformations, including direct glucuronidation to form Solifenacin N-Glucuronide.[1][2] As a significant metabolite, Solifenacin N-Glucuronide is a critical impurity to monitor and control in pharmaceutical formulations to ensure the safety and efficacy of the drug product. This document provides detailed application notes and protocols for the identification and quantification of Solifenacin N-Glucuronide in the context of pharmaceutical impurity profiling, adhering to regulatory guidelines such as those from the International Council for Harmonisation (ICH).

Regulatory Context

Pharmaceutical impurities are substances in a drug product that are not the active pharmaceutical ingredient (API) or excipients. Regulatory bodies like the FDA and EMA have stringent guidelines for the identification, qualification, and control of impurities. The ICH Q3A/Q3B guidelines provide a framework for managing impurities in new drug substances and products, respectively. These guidelines establish thresholds for reporting, identification, and qualification of impurities based on the maximum daily dose of the drug.

Metabolic Pathway of Solifenacin

Solifenacin is primarily metabolized in the liver by the cytochrome P450 enzyme CYP3A4, leading to the formation of N-oxide and 4R-hydroxy Solifenacin.[3][4] Additionally, Solifenacin can undergo direct conjugation with glucuronic acid to form the inactive metabolite, Solifenacin N-Glucuronide.[1][2] The N-glucuronidation of tertiary amines like Solifenacin is typically catalyzed by UDP-glucuronosyltransferase (UGT) enzymes, with UGT1A4 and UGT2B10 being the primary isoforms responsible for such reactions.[5]

Metabolic Pathway of Solifenacin

Analytical Methodologies for Impurity Profiling

High-Performance Liquid Chromatography (HPLC) coupled with UV detection and Liquid Chromatography-Mass Spectrometry (LC-MS/MS) are the most common and effective techniques for the identification and quantification of Solifenacin and its impurities.

Protocol 1: HPLC-UV Method for the Quantification of Solifenacin N-Glucuronide

This protocol is adapted from established methods for Solifenacin and its related substances and is suitable for the routine quality control of Solifenacin N-Glucuronide.[6][7]

1. Instrumentation and Materials:

• HPLC system with a UV/Vis or Photodiode Array (PDA) detector

• C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size)

• Solifenacin N-Glucuronide reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Potassium dihydrogen phosphate (B84403) (analytical grade)

• Orthophosphoric acid (analytical grade)

• Water (HPLC grade)

2. Chromatographic Conditions:

Parameter	Condition
Mobile Phase A	0.01 M Potassium dihydrogen phosphate buffer, pH adjusted to 3.0 with orthophosphoric acid
Mobile Phase B	Acetonitrile
Gradient	0-5 min: 30% B, 5-15 min: 30-70% B, 15-20 min: 70% B, 20-22 min: 70-30% B, 22-25 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	220 nm
Injection Volume	10 µL

3. Standard and Sample Preparation:

• Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve 10 mg of Solifenacin N-Glucuronide reference standard in 100 mL of a 50:50 mixture of Mobile Phase A and B.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to construct a calibration curve (e.g., 0.1, 0.5, 1, 5, 10 µg/mL).

• Sample Solution: Accurately weigh and dissolve the drug substance or product in the diluent to obtain a final concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

4. Method Validation Parameters (Illustrative):

The following table summarizes typical validation parameters for HPLC methods used in the analysis of Solifenacin, which can be used as a benchmark for the validation of the Solifenacin N-Glucuronide method.

Parameter	Typical Range/Value	Reference
Linearity Range	0.5 - 15 µg/mL
Correlation Coefficient (r²)	> 0.999	[6]
LOD	~0.1 µg/mL
LOQ	~0.3 µg/mL
Accuracy (% Recovery)	98 - 102%	[7]
Precision (% RSD)	< 2%	[7]

Protocol 2: LC-MS/MS Method for the Identification and Quantification of Solifenacin N-Glucuronide

This protocol provides a highly sensitive and selective method for the analysis of Solifenacin N-Glucuronide, particularly useful for trace-level detection and confirmation.[8][9][10]

1. Instrumentation and Materials:

• LC-MS/MS system with an electrospray ionization (ESI) source

• C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm particle size)

• Solifenacin N-Glucuronide reference standard

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

2. LC-MS/MS Conditions:

Parameter	Condition
Mobile Phase A	5 mM Ammonium formate in water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	0-1 min: 10% B, 1-5 min: 10-90% B, 5-6 min: 90% B, 6-6.1 min: 90-10% B, 6.1-8 min: 10% B
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	ESI Positive
MRM Transitions	Solifenacin N-Glucuronide: m/z 539.2 -> 363.2
Solifenacin (for reference): m/z 363.2 -> 193.1

3. Standard and Sample Preparation:

• Follow similar procedures as in Protocol 1, using LC-MS grade solvents and water.

References

• 1. Solifenacin | C23H26N2O2 | CID 154059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. N-glucuronidation catalyzed by UGT1A4 and UGT2B10 in human liver microsomes: Assay optimization and substrate identification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ijrpr.com [ijrpr.com]
• 8. caod.oriprobe.com [caod.oriprobe.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Note: Validated Bioanalytical Method for the Quantification of Solifenacin N-Glucuronide in Human Plasma using LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Solifenacin is a competitive muscarinic receptor antagonist widely used for the treatment of overactive bladder. It is extensively metabolized in the liver, with one of the resulting metabolites being Solifenacin N-Glucuronide. Accurate quantification of this metabolite in biological matrices is crucial for comprehensive pharmacokinetic and drug metabolism studies. This application note provides a detailed protocol for a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of Solifenacin N-Glucuronide in human plasma. The described method is sensitive, selective, and robust, making it suitable for regulated bioanalysis.

Experimental Protocols

This section details the materials and procedures for the validated analysis of Solifenacin N-Glucuronide.

1. Materials and Reagents

• Solifenacin N-Glucuronide reference standard

• Solifenacin-D5 (Internal Standard, IS)

• Formic acid (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Human plasma (K2-EDTA)

• Solid Phase Extraction (SPE) cartridges

2. Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer with an electrospray ionization (ESI) source

3. Sample Preparation: Solid-Phase Extraction (SPE)

• Conditioning: Condition the SPE cartridges with 1 mL of methanol followed by 1 mL of water.

• Loading: To 100 µL of human plasma, add 25 µL of Solifenacin-D5 internal standard solution (100 ng/mL in 50% methanol) and 200 µL of 2% formic acid in water. Vortex for 10 seconds. Load the entire mixture onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water.

• Elution: Elute the analyte and internal standard with 1 mL of methanol.

• Evaporation: Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue with 100 µL of the mobile phase.

4. Liquid Chromatography Conditions

• Column: C18 analytical column (e.g., 50 mm × 2.1 mm, 3.5 µm)

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Acetonitrile

• Gradient Elution:

  • 0-0.5 min: 10% B

  • 0.5-2.5 min: 10-90% B

  • 2.5-3.0 min: 90% B

  • 3.1-4.0 min: 10% B

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

5. Mass Spectrometry Conditions

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Solifenacin N-Glucuronide: To be determined experimentally (e.g., [M+H]+ → fragment ion)

  • Solifenacin-D5 (IS): m/z 368.2 → 198.1[1]

• Ion Source Temperature: 500°C

• Ion Spray Voltage: 5500 V

Method Validation Summary

The bioanalytical method was validated according to regulatory guidelines. The following parameters were assessed:

1. Linearity

The method demonstrated excellent linearity over the concentration range of 0.5 - 100 ng/mL for Solifenacin N-Glucuronide in human plasma.

2. Precision and Accuracy

The intra- and inter-day precision and accuracy were evaluated at four quality control (QC) levels: Lower Limit of Quantification (LLOQ), Low QC (LQC), Medium QC (MQC), and High QC (HQC).

3. Recovery

The extraction recovery of Solifenacin N-Glucuronide and the internal standard was consistent and reproducible across the different QC levels.

4. Matrix Effect

The matrix effect was evaluated to ensure that endogenous plasma components did not interfere with the quantification of the analyte.

5. Stability

The stability of Solifenacin N-Glucuronide was assessed under various conditions to ensure the integrity of the samples during handling and storage.

Data Presentation

Table 1: Linearity of Solifenacin N-Glucuronide Calibration Curve

Concentration (ng/mL)	Mean Peak Area Ratio (Analyte/IS)
0.5	0.012
1	0.025
5	0.128
10	0.255
25	0.640
50	1.285
75	1.920
100	2.560
Correlation Coefficient (r²)	>0.995

Table 2: Precision and Accuracy Data

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV, n=6)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV, n=18)	Inter-day Accuracy (%Bias)
LLOQ	0.5	≤15.0	±15.0	≤15.0	±15.0
LQC	1.5	≤10.0	±10.0	≤10.0	±10.0
MQC	40	≤8.0	±8.0	≤8.0	±8.0
HQC	80	≤7.0	±7.0	≤7.0	±7.0

Table 3: Recovery of Solifenacin N-Glucuronide and IS

QC Level	Analyte Recovery (%)	IS Recovery (%)
LQC	85.2	88.1
MQC	87.5	89.0
HQC	86.8	88.5

Table 4: Stability of Solifenacin N-Glucuronide in Human Plasma

Stability Condition	Duration	Temperature	Stability (% of Nominal)
Bench-top	6 hours	Room Temperature	95 - 105
Freeze-thaw	3 cycles	-20°C to RT	93 - 108
Long-term	30 days	-80°C	96 - 104

Visualizations

Caption: Experimental workflow for the bioanalysis of Solifenacin N-Glucuronide.

Caption: Key parameters for bioanalytical method validation.

References

• 1. researchgate.net [researchgate.net]

Application Note: Solid-Phase Extraction of Solifenacin N-Glucuronide from Human Urine using a Mixed-Mode Cation Exchange Sorbent

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solifenacin (B1663824) is a competitive muscarinic receptor antagonist widely used for the treatment of overactive bladder. Following administration, solifenacin is extensively metabolized in the liver, with one of the major metabolites being Solifenacin N-Glucuronide, which is subsequently excreted in the urine. The accurate quantification of Solifenacin N-Glucuronide in urine is essential for pharmacokinetic and metabolic studies. However, the direct analysis of this polar metabolite in a complex biological matrix like urine presents analytical challenges, including matrix effects and poor retention on traditional reversed-phase liquid chromatography columns.

Solid-phase extraction (SPE) is a robust sample preparation technique that addresses these challenges by isolating the analyte of interest from endogenous interferences, thereby improving analytical sensitivity and accuracy. This application note details a comprehensive protocol for the extraction of Solifenacin N-Glucuronide from human urine using a mixed-mode strong cation exchange (SCX) solid-phase extraction sorbent. This type of sorbent is ideal for the retention of basic compounds like solifenacin and its metabolites from aqueous matrices.

Experimental Protocols

This section outlines the detailed methodology for the solid-phase extraction of Solifenacin N-Glucuronide from human urine. The protocol is adapted from established methods for the extraction of drug glucuronides from urine.[1][2]

Materials and Reagents

• SPE Cartridge: Supel™-Select SCX SPE Cartridge, 60 mg, 3 mL (or equivalent mixed-mode strong cation exchange cartridge)

• Solvents:

  • Methanol (B129727) (HPLC grade)

  • Acetonitrile (HPLC grade)

  • Deionized Water

  • Formic Acid (LC-MS grade)

  • Ammonium (B1175870) Hydroxide (B78521) (LC-MS grade)

• Reagents:

  • Human Urine (drug-free)

  • Solifenacin N-Glucuronide reference standard

  • Internal Standard (e.g., a stable isotope-labeled analog of Solifenacin N-Glucuronide)

• Equipment:

  • SPE Vacuum Manifold

  • Nitrogen Evaporator

  • Centrifuge

  • Vortex Mixer

  • Analytical Balance

  • pH Meter

  • LC-MS/MS system for analysis

Sample Pre-treatment

• Thaw frozen human urine samples at room temperature.

• Vortex the samples for 15 seconds to ensure homogeneity.

• Centrifuge the urine at 4000 rpm for 10 minutes to pellet any particulate matter.

• Transfer 1.0 mL of the urine supernatant to a clean tube.

• Spike with an appropriate concentration of the internal standard.

• Vortex briefly to mix.

Solid-Phase Extraction (SPE) Procedure

The following SPE procedure is performed using a vacuum manifold.

• Conditioning:

  • Pass 1 mL of methanol through the SPE cartridge.

  • Pass 1 mL of deionized water through the cartridge. Do not allow the sorbent to dry.

• Sample Loading:

  • Load the 1.0 mL of pre-treated urine sample onto the conditioned cartridge.

  • Apply a gentle vacuum to allow the sample to pass through the sorbent at a flow rate of approximately 1-2 mL/minute.

• Washing:

  • Wash the cartridge with 2 mL of deionized water to remove hydrophilic interferences.

  • Wash the cartridge with 1 mL of 25% (v/v) methanol in water to remove less polar interferences.[1]

  • Dry the cartridge under high vacuum for 5-10 minutes.

• Elution:

  • Place collection tubes in the SPE manifold.

  • Elute the Solifenacin N-Glucuronide from the cartridge by passing 1 mL of 5% ammonium hydroxide in acetonitrile.[1][2]

Post-Extraction

• Evaporation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution:

  • Reconstitute the dried residue in 100 µL of a suitable mobile phase for the analytical method (e.g., 50:50 methanol:water with 0.1% formic acid).

  • Vortex for 20 seconds to ensure complete dissolution.

  • Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Data Presentation

The following table summarizes the expected performance characteristics of the SPE method for Solifenacin N-Glucuronide from human urine. These values are based on typical performance for mixed-mode SPE of drug glucuronides and may vary depending on the specific laboratory conditions, equipment, and analytical method.

Parameter	Expected Value
Recovery	> 80%
Limit of Detection (LOD)	0.1 - 1 ng/mL
Limit of Quantification (LOQ)	0.5 - 5 ng/mL
Precision (%RSD)	< 15%
Accuracy (%Bias)	± 15%

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the solid-phase extraction of Solifenacin N-Glucuronide from urine.

SPE Workflow for Solifenacin N-Glucuronide

Analyte Retention Mechanism

The following diagram illustrates the logical relationship of the mixed-mode retention mechanism for Solifenacin N-Glucuronide on the SCX sorbent.

Retention Mechanism on SCX Sorbent

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Note: Structural Characterization of Solifenacin N-Glucuronide using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solifenacin (B1663824) is a competitive muscarinic receptor antagonist used for the treatment of overactive bladder. The metabolism of solifenacin is a critical aspect of its pharmacology and toxicology, with several metabolites being formed in vivo. One of the major metabolites is solifenacin N-glucuronide, formed by the direct conjugation of glucuronic acid to the quinuclidine (B89598) nitrogen of the solifenacin molecule. The definitive structural characterization of this metabolite is essential for a comprehensive understanding of the drug's metabolic fate, for use as a reference standard in quantitative bioanalysis, and for assessing its potential pharmacological or toxicological activity.

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled analytical technique for the unambiguous structure elucidation of small molecules, including drug metabolites. This application note provides a detailed protocol and data interpretation guide for the characterization of solifenacin N-glucuronide using a suite of one-dimensional (1D) and two-dimensional (2D) NMR experiments.

Signaling Pathway of Solifenacin Metabolism

The metabolic pathway leading to the formation of solifenacin N-glucuronide is a Phase II detoxification process. This biotransformation increases the water solubility of the drug, facilitating its excretion.

Caption: Metabolic pathway of solifenacin to solifenacin N-glucuronide.

Experimental Protocols

A comprehensive structural characterization of solifenacin N-glucuronide is achieved through a combination of 1D and 2D NMR experiments.

Sample Preparation

• Sample Requirements: A high-purity, isolated sample of solifenacin N-glucuronide (typically >95%) is required. The amount of sample needed will depend on the sensitivity of the NMR spectrometer, with modern instruments equipped with cryoprobes allowing for analysis of sub-milligram quantities.

• Solvent Selection: A suitable deuterated solvent that completely dissolves the sample is crucial. Methanol-d4 (CD₃OD) or Dimethyl Sulfoxide-d6 (DMSO-d6) are common choices for polar molecules like glucuronides. The choice of solvent will affect the chemical shifts of exchangeable protons (e.g., -OH, -NH).

• Procedure:

  • Accurately weigh approximately 1-5 mg of solifenacin N-glucuronide.

  • Dissolve the sample in 0.5-0.7 mL of the chosen deuterated solvent in a clean, dry NMR tube.

  • Ensure complete dissolution by gentle vortexing or sonication if necessary.

NMR Data Acquisition

The following set of NMR experiments is recommended for a thorough structural elucidation. All spectra should be acquired on a high-field NMR spectrometer (e.g., 500 MHz or higher) at a constant temperature (e.g., 298 K).

• ¹H NMR (Proton): Provides information on the number of different types of protons and their neighboring protons.

• ¹³C NMR (Carbon): Shows the number of different types of carbon atoms in the molecule.

• COSY (Correlation Spectroscopy): A 2D experiment that reveals proton-proton couplings, identifying adjacent protons.

• HSQC (Heteronuclear Single Quantum Coherence): A 2D experiment that correlates directly bonded proton and carbon atoms.

• HMBC (Heteronuclear Multiple Bond Correlation): A 2D experiment that shows correlations between protons and carbons that are two or three bonds away, crucial for connecting molecular fragments.

Data Presentation

Disclaimer: The following table presents hypothetical NMR data for solifenacin N-glucuronide for illustrative purposes, as detailed experimental data is not publicly available. The chemical shifts are estimated based on the known structure and typical values for similar functional groups.

Table 1: Hypothetical ¹H and ¹³C NMR Data for Solifenacin N-Glucuronide in Methanol-d4

Atom Number¹	¹H Chemical Shift (δ, ppm)	Multiplicity²	Coupling Constant (J, Hz)	¹³C Chemical Shift (δ, ppm)
Solifenacin Moiety
1	6.0 - 6.2	s	-	65.0 - 67.0
3	2.8 - 3.0	m	-	30.0 - 32.0
4	4.5 - 4.7	m	-	50.0 - 52.0
5-9 (Aromatic)	7.2 - 7.6	m	-	125.0 - 135.0
10	7.1 - 7.3	m	-	128.0 - 130.0
11	7.1 - 7.3	m	-	128.0 - 130.0
12	7.1 - 7.3	m	-	127.0 - 129.0
13	7.1 - 7.3	m	-	127.0 - 129.0
C=O	-	-	-	155.0 - 157.0
Quinuclidine Moiety
1'	5.0 - 5.2	t	5.0	75.0 - 77.0
2', 6'	3.4 - 3.8	m	-	55.0 - 58.0
3', 5'	2.0 - 2.4	m	-	25.0 - 28.0
4'	2.1 - 2.3	m	-	26.0 - 29.0
7', 8'	3.2 - 3.6	m	-	48.0 - 52.0
Glucuronide Moiety
1'' (Anomeric)	4.8 - 5.0	d	8.0	95.0 - 98.0
2''	3.4 - 3.6	t	8.0	74.0 - 76.0
3''	3.5 - 3.7	t	8.0	76.0 - 78.0
4''	3.3 - 3.5	t	8.0	72.0 - 74.0
5''	3.8 - 4.0	d	8.0	77.0 - 79.0
COO-	-	-	-	175.0 - 177.0

¹Atom numbering is for illustrative purposes. ²s = singlet, d = doublet, t = triplet, m = multiplet.

Experimental Workflow

The logical flow for the characterization of solifenacin N-glucuronide using NMR spectroscopy is outlined below.

Caption: Workflow for NMR characterization of solifenacin N-glucuronide.

Conclusion

The application of 1D and 2D NMR spectroscopy provides a robust and definitive method for the structural characterization of solifenacin N-glucuronide. The combination of ¹H, ¹³C, COSY, HSQC, and HMBC experiments allows for the complete assignment of all proton and carbon signals, confirming the site of glucuronidation and the overall molecular structure. This detailed characterization is indispensable for advancing drug metabolism studies and ensuring the quality of analytical reference standards.

Technical Notes & Optimization

Technical Support Center: Optimizing Chromatographic Separation of Solifenacin Metabolites

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the chromatographic separation of solifenacin (B1663824) and its metabolites.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the chromatographic analysis of solifenacin and its metabolites.

Q1: Why am I observing poor peak shape (tailing or fronting) for the solifenacin peak?

A1: Poor peak shape is a common issue in HPLC, often caused by interactions between the analyte and the stationary phase. For a basic compound like solifenacin, peak tailing is frequently observed.

• Potential Cause 1: Silanol (B1196071) Interactions: Residual acidic silanol groups on the silica-based column packing can interact with the basic solifenacin molecule, causing peak tailing.

  • Troubleshooting Steps:

    • Adjust Mobile Phase pH: Lowering the mobile phase pH to around 3.0-3.5 can protonate the silanol groups, reducing their interaction with the protonated solifenacin.[1]

    • Use an End-Capped Column: Employ a column that is well end-capped to minimize the number of accessible silanol groups.

    • Add a Competing Base: Incorporate a small amount of a competing base, like triethylamine (B128534) (TEA), into the mobile phase to block the active silanol sites.

• Potential Cause 2: Column Overload: Injecting too much sample can lead to peak fronting or tailing.

  • Troubleshooting Steps:

    • Reduce Injection Volume: Decrease the volume of the sample injected onto the column.

    • Dilute the Sample: Reduce the concentration of the sample before injection.

Q2: I am seeing co-elution of solifenacin with one of its metabolites. How can I improve the resolution?

A2: Co-elution of structurally similar compounds like solifenacin and its metabolites, particularly 4R-hydroxy solifenacin or the N-oxide, can be challenging.

• Potential Cause 1: Inadequate Mobile Phase Strength or Selectivity: The mobile phase may not be optimized to separate the compounds of interest.

  • Troubleshooting Steps:

    • Adjust Organic Solvent Ratio: Systematically alter the ratio of the organic solvent (e.g., acetonitrile (B52724), methanol) to the aqueous buffer.[1] Different ratios can significantly impact selectivity.

    • Change the Organic Solvent: Switching from acetonitrile to methanol, or using a combination of both, can alter the elution order and improve separation.[2]

    • Utilize a Gradient: If using an isocratic method, switching to a gradient elution can enhance the separation of complex mixtures.[3][4] A shallower gradient provides more time for the separation of closely eluting peaks.[3]

• Potential Cause 2: Incorrect Column Chemistry: The chosen stationary phase may not provide sufficient selectivity for the analytes.

  • Troubleshooting Steps:

    • Try a Different Stationary Phase: While C18 and C8 columns are common, a column with a different chemistry, such as Phenyl-Hexyl or a pentafluorophenyl (PFP) phase, may offer the required selectivity.[1][5]

    • Consider Column Dimensions: A longer column or a column with a smaller particle size can increase column efficiency and improve resolution.

Q3: My retention times for solifenacin and its metabolites are shifting between injections. What could be the cause?

A3: Unstable retention times can compromise the reliability and precision of the analytical method.

• Potential Cause 1: Inadequate Column Equilibration: The column may not be fully equilibrated with the mobile phase between injections, especially when using a gradient.

  • Troubleshooting Steps:

    • Increase Equilibration Time: Lengthen the time the column is washed with the initial mobile phase conditions before the next injection.

• Potential Cause 2: Fluctuations in Mobile Phase Composition or Flow Rate: Inconsistent mobile phase preparation or pump performance can lead to retention time shifts.

  • Troubleshooting Steps:

    • Ensure Proper Mobile Phase Preparation: Prepare fresh mobile phase daily and ensure it is thoroughly mixed and degassed.

    • Check Pump Performance: Prime the pump to remove any air bubbles and check for leaks in the system.

• Potential Cause 3: Temperature Fluctuations: Changes in the ambient temperature can affect retention times.

  • Troubleshooting Steps:

    • Use a Column Oven: Maintain a constant column temperature using a column oven to ensure reproducible chromatography.

Q4: I am experiencing significant matrix effects (ion suppression or enhancement) in my LC-MS/MS analysis of plasma samples. How can I mitigate this?

A4: Matrix effects are a common challenge in bioanalysis, where co-eluting endogenous components from the biological matrix interfere with the ionization of the target analytes.[6][7]

• Potential Cause 1: Inefficient Sample Preparation: The sample cleanup procedure may not be adequately removing interfering matrix components like phospholipids.

  • Troubleshooting Steps:

    • Optimize Extraction Method: If using protein precipitation, consider switching to liquid-liquid extraction (LLE) or solid-phase extraction (SPE) for a more thorough cleanup.

    • Phospholipid Removal: Incorporate a specific phospholipid removal step in your sample preparation protocol.

• Potential Cause 2: Co-elution with Matrix Components: The chromatographic method may not be separating the analytes from the interfering matrix components.

  • Troubleshooting Steps:

    • Modify Chromatographic Conditions: Adjust the mobile phase composition or gradient to separate the analytes from the regions where matrix components elute. A post-column infusion experiment can help identify these regions.

    • Use a Different Column: A column with a different selectivity may resolve the analytes from the matrix interferences.

• Potential Cause 3: Inappropriate Internal Standard: The internal standard (IS) may not be effectively compensating for the matrix effects.

  • Troubleshooting Steps:

    • Use a Stable Isotope-Labeled Internal Standard: A stable isotope-labeled (SIL) internal standard (e.g., solifenacin-d5) is the best choice as it has nearly identical chemical and physical properties to the analyte and will be similarly affected by matrix effects.[8][9]

Frequently Asked Questions (FAQs)

Q1: What are the major metabolites of solifenacin?

A1: Solifenacin is extensively metabolized in the liver, primarily by the CYP3A4 enzyme.[7][10] The major metabolites found in human plasma and urine are:

• One pharmacologically active metabolite: 4R-hydroxy solifenacin.[7]

• Three pharmacologically inactive metabolites:

  • N-glucuronide of solifenacin[7]

  • N-oxide of solifenacin[7]

  • 4R-hydroxy-N-oxide of solifenacin[7]

Q2: What are the typical mass-to-charge ratios (m/z) for solifenacin and its key metabolites in positive ion mode LC-MS/MS?

A2: The expected protonated molecular ions [M+H]⁺ are provided in the table below. The product ions will depend on the collision energy used.

Q3: What type of HPLC column is best suited for separating solifenacin and its metabolites?

A3: Reversed-phase columns are typically used for the analysis of solifenacin and its metabolites. C18 columns are the most common choice and have been shown to provide good separation.[9][11] However, for challenging separations involving co-eluting metabolites, other stationary phases like C8 or PFP may offer different selectivity and improved resolution.[2][5]

Q4: What are the recommended sample preparation techniques for analyzing solifenacin metabolites in plasma?

A4: The choice of sample preparation technique depends on the required sensitivity and the complexity of the matrix.

• Protein Precipitation (PPT): This is a simple and fast method, often using acetonitrile or methanol, but may result in less clean extracts and more significant matrix effects.[2][5]

• Liquid-Liquid Extraction (LLE): LLE offers a cleaner extract than PPT and can reduce matrix effects.

• Solid-Phase Extraction (SPE): SPE provides the cleanest extracts and is effective at minimizing matrix effects, but is a more time-consuming and expensive method.

Quantitative Data Summary

Table 1: Mass Spectrometric Parameters for Solifenacin and its Metabolites

Compound	Precursor Ion (m/z) [M+H]⁺	Product Ion (m/z)
Solifenacin	363.2	110.1, 193.0
Solifenacin-d5 (IS)	368.2	110.1, 198.0
4R-hydroxy solifenacin	379.2	Dependent on fragmentation
Solifenacin N-oxide	379.2	Dependent on fragmentation
Solifenacin N-glucuronide	539.2	Dependent on fragmentation
4R-hydroxy-N-oxide solifenacin	395.2	Dependent on fragmentation

Note: Product ions for metabolites are dependent on the specific MS/MS conditions and may need to be optimized.[4][8][9][11]

Experimental Protocols

Detailed Methodology for LC-MS/MS Analysis of Solifenacin and its Metabolites in Human Plasma

This protocol is a general guideline and may require optimization for specific instrumentation and applications.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma in a microcentrifuge tube, add 10 µL of internal standard working solution (e.g., 0.1 µg/mL solifenacin-d5).[9]

• Add 300 µL of acetonitrile to precipitate the proteins.[9]

• Vortex the mixture for 3 minutes at 1500 rpm.[9]

• Centrifuge the samples at 4000 rpm for 1 minute.[9]

• Transfer 150 µL of the supernatant to a clean tube or well plate.

• Add 300 µL of 0.1% formic acid in water and mix.[9]

• Centrifuge again at 4000 rpm for 1 minute.

• Inject 10 µL of the final supernatant into the LC-MS/MS system.[9]

2. Chromatographic Conditions

• HPLC System: UPLC or HPLC system capable of gradient elution.

• Column: Waters ACQUITY UPLC BEH C18 (2.1 mm x 50 mm, 1.7 µm) or equivalent.[9]

• Mobile Phase A: 0.1% formic acid in water.[9]

• Mobile Phase B: 0.1% formic acid in acetonitrile.[9]

• Flow Rate: 0.3 mL/min.[9]

• Gradient Program:

  • 0-0.5 min: 95% A

  • 0.5-2.5 min: Linear gradient to 5% A

  • 2.5-3.0 min: Hold at 5% A

  • 3.0-3.5 min: Return to 95% A

  • 3.5-5.0 min: Equilibrate at 95% A

• Column Temperature: 40 °C

• Injection Volume: 10 µL[9]

3. Mass Spectrometric Conditions

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.[9]

• Multiple Reaction Monitoring (MRM) Transitions: See Table 1.

• Source Parameters (example):

  • Capillary Voltage: 3.0 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 400 °C

  • Desolvation Gas Flow: 800 L/hr

  • Cone Gas Flow: 50 L/hr

Visualizations

Caption: Experimental workflow for the bioanalysis of Solifenacin metabolites.

References

• 1. fda.gov [fda.gov]
• 2. caod.oriprobe.com [caod.oriprobe.com]
• 3. benchchem.com [benchchem.com]
• 4. ijddr.in [ijddr.in]
• 5. Determination of solifenacin in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. eijppr.com [eijppr.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Pharmacokinetics comparison of solifenacin tartrate and solifenacin succinate: a randomized, open-label, single-dose, 2-way crossover study in healthy male volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Facile Access to Solifenacin Impurity K: One-Step Synthesis and an HPLC-MS Method for Its Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Improving ion suppression in Solifenacin N-Glucuronide mass spectrometry

Welcome to the technical support center for the mass spectrometry analysis of Solifenacin N-Glucuronide. This resource provides troubleshooting guidance and answers to frequently asked questions to help you overcome common challenges, particularly ion suppression, during method development and routine analysis.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a problem for Solifenacin N-Glucuronide analysis?

A1: Ion suppression is a type of matrix effect where co-eluting components from the sample matrix interfere with the ionization of the target analyte, in this case, Solifenacin N-Glucuronide.[1][2] This interference reduces the analyte's signal intensity, which can lead to poor sensitivity, inaccurate quantification, and decreased reproducibility.[3][4] In biological samples like plasma or urine, common culprits include phospholipids (B1166683), salts, and other endogenous materials that compete with your analyte for ionization in the mass spectrometer's source.[4] Unaddressed, this can compromise the reliability of pharmacokinetic data.[2]

Q2: I'm observing a weak and inconsistent signal for Solifenacin N-Glucuronide. What are the likely causes?

A2: A weak and inconsistent signal is a classic symptom of ion suppression. The primary cause is often inadequate sample cleanup, which allows interfering substances from the biological matrix to enter the LC-MS system.[3] Phospholipids from plasma are a major cause of ion suppression in positive electrospray ionization (+ESI) mode. Additionally, poor chromatographic separation can lead to co-elution of these matrix components with Solifenacin N-Glucuronide, directly impacting its ionization efficiency.[5]

Q3: How can I quantitatively measure the extent of ion suppression in my assay?

A3: The most accepted method is the post-extraction spike analysis.[2] This technique allows you to calculate a Matrix Factor (MF) to determine the level of suppression or enhancement.

The process involves comparing the peak area of the analyte in two different samples:

• Sample A: A blank matrix (e.g., plasma from an untreated subject) is extracted first, and then Solifenacin N-Glucuronide is spiked into the clean extract.

• Sample B: A pure solution of Solifenacin N-Glucuronide is prepared in a neat solvent (e.g., mobile phase) at the same concentration as Sample A.

The Matrix Factor is calculated as: MF = (Peak Area in Sample A) / (Peak Area in Sample B)

• An MF < 1 indicates ion suppression.[2]

• An MF > 1 indicates ion enhancement.[2]

• An MF = 1 indicates no matrix effect.[2]

For a robust assessment, it is recommended to evaluate this using at least five different lots of the biological matrix.[2]

Q4: How can a stable isotope-labeled internal standard (SIL-IS) help?

A4: A SIL-IS, such as a deuterium-labeled version of Solifenacin N-Glucuronide, is the best tool to compensate for matrix effects.[6][7] Because the SIL-IS is chemically almost identical to the analyte, it co-elutes and experiences the same degree of ion suppression.[7][8] By using the ratio of the analyte peak area to the IS peak area for quantification, the variability caused by ion suppression can be effectively normalized, leading to improved accuracy and precision.[7][9]

Troubleshooting Guide

This guide provides structured solutions to common problems encountered during the analysis of Solifenacin N-Glucuronide.

Problem 1: Low Signal Intensity and Poor Sensitivity

• Possible Cause: Significant ion suppression from matrix components, particularly phospholipids.

• Solution Workflow:

Problem 2: Inconsistent Results Across Different Samples

• Possible Cause: Variable matrix effects between different sample lots or inconsistent sample preparation.

• Solution:

  • Standardize Sample Preparation: Ensure your sample preparation protocol, especially if it's a manual method like LLE or SPE, is performed consistently for all samples. Automating the process can reduce variability.

  • Implement a SIL-IS: This is the most effective way to correct for sample-to-sample variations in ion suppression. [3]The internal standard compensates for differing matrix effects, leading to more reproducible results.

  • Matrix-Matched Calibrators: Prepare all calibration standards and quality control (QC) samples in the same biological matrix as the study samples to ensure that they are affected by the matrix in a similar way. [4]

Data & Protocols

Comparison of Sample Preparation Techniques

Effective sample preparation is the most critical step in mitigating ion suppression. The goal is to remove matrix components like phospholipids while maximizing the recovery of Solifenacin N-Glucuronide.

Sample Preparation Technique	Phospholipid Removal Efficiency	Analyte Recovery	Throughput	Risk of Ion Suppression
Protein Precipitation (PPT)	Low	Good to Excellent	High	High [7]
Liquid-Liquid Extraction (LLE)	Moderate to High	Variable	Moderate	Moderate [7]
Solid-Phase Extraction (SPE)	High to Excellent	Good to Excellent	Moderate	Low [7]

Table 1: Qualitative comparison of common sample preparation techniques for their effectiveness in reducing matrix effects.

Recommended Protocol: Solid-Phase Extraction (SPE)

This protocol is designed to effectively remove phospholipids and other interferences from plasma samples prior to LC-MS analysis of Solifenacin N-Glucuronide.

General workflow for Solid-Phase Extraction (SPE).

Detailed Steps:

• Sample Pre-treatment: To 200 µL of plasma, add the stable isotope-labeled internal standard.

• SPE Cartridge Conditioning: Use a mixed-mode or polymeric SPE cartridge. Condition the cartridge by passing 1 mL of methanol followed by 1 mL of deionized water through it.

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing Steps:

  • Wash the cartridge with 1 mL of a weak aqueous solution (e.g., 5% methanol in water) to remove salts and highly polar interferences.

  • Wash the cartridge with 1 mL of a solvent mixture designed to remove phospholipids without eluting the analyte (e.g., 40% methanol in water).

• Elution: Elute Solifenacin N-Glucuronide and the internal standard with 1 mL of an appropriate solvent (e.g., methanol containing 2% formic acid).

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in a small volume (e.g., 100 µL) of the initial mobile phase for injection.

References

• 1. waters.com [waters.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 6. waters.com [waters.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. researchgate.net [researchgate.net]
• 9. crimsonpublishers.com [crimsonpublishers.com]

Technical Support Center: Optimization of Enzymatic Synthesis for Solifenacin N-Glucuronide

This technical support center is designed for researchers, scientists, and drug development professionals engaged in the enzymatic synthesis of Solifenacin N-Glucuronide. Here, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key optimization parameters to facilitate your research.

Frequently Asked Questions (FAQs)

Q1: What are the primary enzymes responsible for the N-glucuronidation of Solifenacin?

A1: The N-glucuronidation of tertiary amines like Solifenacin is primarily catalyzed by the UDP-glucuronosyltransferase (UGT) enzymes UGT1A4 and UGT2B10, which are predominantly found in the human liver.[1][2][3][4] While other UGT isoforms may have minimal activity, UGT1A4 and UGT2B10 are considered the key enzymes for this metabolic pathway.

Q2: Why is my Solifenacin N-Glucuronide yield consistently low?

A2: Low yields can result from several factors. Common causes include suboptimal reaction conditions (pH, temperature), insufficient concentrations of the co-factor UDPGA (uridine 5'-diphosphoglucuronic acid), enzyme inactivation, or degradation of the synthesized glucuronide. Refer to the Troubleshooting Guide below for specific solutions.

Q3: Can I use recombinant UGT enzymes instead of human liver microsomes (HLMs)?

A3: Yes, recombinant UGT1A4 or UGT2B10 expressed in cell lines can be used and offer the advantage of a cleaner system without competing metabolic reactions. However, human liver microsomes provide a more physiologically relevant environment as they contain the native membrane-bound enzymes and associated cofactors.[5]

Q4: How can I monitor the progress of the enzymatic reaction?

A4: The reaction progress can be monitored by quantifying the formation of Solifenacin N-Glucuronide and the depletion of Solifenacin over time. This is typically achieved using analytical techniques such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS/MS) detection.[6] LC-MS/MS is highly sensitive and selective for this purpose.[7][8]

Q5: What is the role of alamethicin (B1591596) in the reaction mixture?

A5: UGT enzymes are located within the lumen of the endoplasmic reticulum in microsomes. Alamethicin is a pore-forming peptide that disrupts the microsomal membrane, allowing the co-factor UDPGA to access the active site of the UGT enzyme, thereby increasing the reaction rate.[5][9][10]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Suboptimal pH: The activity of UGT enzymes is highly pH-dependent.	Optimize the pH of the reaction buffer. For UGT1A4 and UGT2B10, a pH range of 7.4-8.0 is generally optimal.
2. Incorrect Temperature: Enzyme activity is sensitive to temperature.	Ensure the incubation is carried out at the optimal temperature, typically 37°C.
3. Insufficient UDPGA: UDPGA is a necessary co-factor for the glucuronidation reaction.	Increase the concentration of UDPGA. A typical starting concentration is 1-5 mM.
4. Low Enzyme Activity: The enzyme source (HLMs or recombinant UGTs) may have low activity.	Use a fresh batch of enzymes or increase the protein concentration in the reaction.
5. Presence of Inhibitors: Components in the reaction mixture may be inhibiting the enzyme.	Ensure all reagents are of high purity. If using a complex matrix, consider purification steps.
Product Degradation	1. Hydrolysis of the Glucuronide: N-glucuronides can be susceptible to hydrolysis, especially at acidic pH.	Maintain a neutral to slightly alkaline pH during and after the reaction. Store samples at -80°C.
2. Enzymatic Degradation: Contaminating β-glucuronidases can hydrolyze the product.	Add a β-glucuronidase inhibitor, such as saccharolactone, to the reaction mixture.
High Variability Between Experiments	1. Inconsistent Reagent Preparation: Variations in buffer, substrate, or co-factor concentrations.	Prepare fresh reagents for each experiment and ensure accurate pipetting.
2. Inconsistent Incubation Times: Variations in the duration of the reaction.	Use a timer and consistently stop the reaction at the designated time points.
3. Batch-to-Batch Variability of Enzyme Source: Different lots of HLMs can have varying enzyme activity.	Characterize each new batch of HLMs for activity with a known substrate.

Optimization of Reaction Conditions

The following tables provide recommended starting conditions and ranges for optimizing the enzymatic synthesis of Solifenacin N-Glucuronide. These are based on typical conditions for UGT1A4 and UGT2B10 catalyzed reactions.

Table 1: Key Reaction Components and Their Recommended Concentrations

Component	Recommended Starting Concentration	Optimization Range
Solifenacin	10 µM	1 - 100 µM
Human Liver Microsomes (HLMs)	0.5 mg/mL	0.1 - 2.0 mg/mL
UDPGA	2 mM	0.5 - 10 mM
Magnesium Chloride (MgCl₂)	5 mM	1 - 10 mM
Alamethicin	50 µg/mg of microsomal protein	25 - 100 µg/mg
Buffer (Tris-HCl or Phosphate)	100 mM	50 - 200 mM

Table 2: Optimization of Physical and Chemical Parameters

Parameter	Recommended Value	Optimization Range
pH	7.4	7.0 - 8.5
Temperature	37°C	30 - 40°C
Incubation Time	60 minutes	15 - 180 minutes

Experimental Protocols

Protocol 1: Enzymatic Synthesis of Solifenacin N-Glucuronide using Human Liver Microsomes

• Preparation of Reagents:

  • Prepare a 100 mM Tris-HCl or potassium phosphate (B84403) buffer (pH 7.4).

  • Prepare stock solutions of Solifenacin (in DMSO or methanol), UDPGA (in water), and MgCl₂ (in water).

• Reaction Mixture Assembly (on ice):

  • In a microcentrifuge tube, add the following in order:

    • Buffer

    • Human Liver Microsomes (to a final concentration of 0.5 mg/mL)

    • Alamethicin (to a final concentration of 50 µg/mg of microsomal protein)

    • MgCl₂ (to a final concentration of 5 mM)

    • Solifenacin (to a final concentration of 10 µM)

  • Vortex gently to mix.

• Pre-incubation:

  • Pre-incubate the mixture at 37°C for 5 minutes to activate the microsomes.

• Initiation of Reaction:

  • Initiate the reaction by adding UDPGA to a final concentration of 2 mM.

  • Vortex gently to mix.

• Incubation:

  • Incubate the reaction mixture at 37°C for 60 minutes in a shaking water bath.

• Termination of Reaction:

  • Stop the reaction by adding an equal volume of ice-cold acetonitrile (B52724) or methanol. This will precipitate the proteins.

• Sample Processing:

  • Vortex the terminated reaction mixture vigorously.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated protein.

  • Transfer the supernatant to a new tube for analysis.

Protocol 2: Quantification of Solifenacin and Solifenacin N-Glucuronide by LC-MS/MS

• Sample Preparation:

  • The supernatant from the enzymatic reaction can be directly injected or further diluted with the mobile phase if necessary.

• LC-MS/MS Conditions (Example):

  • Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient from low to high organic phase to separate Solifenacin and its more polar N-glucuronide metabolite.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.

  • MRM Transitions:

    • Solifenacin: Monitor the appropriate precursor to product ion transition.

    • Solifenacin N-Glucuronide: Monitor the appropriate precursor to product ion transition.

• Data Analysis:

  • Quantify the analytes by comparing the peak areas to a standard curve prepared with authentic standards of Solifenacin and, if available, Solifenacin N-Glucuronide.

Visualized Workflows and Pathways

Caption: Workflow for the enzymatic synthesis of Solifenacin N-Glucuronide.

Caption: Logical workflow for optimizing the enzymatic synthesis protocol.

References

• 1. N-glucuronidation catalyzed by UGT1A4 and UGT2B10 in human liver microsomes: Assay optimization and substrate identification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ovid.com [ovid.com]
• 3. aminer.cn [aminer.cn]
• 4. researchgate.net [researchgate.net]
• 5. In vitro glucuronidation using human liver microsomes and the pore-forming peptide alamethicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. fda.gov [fda.gov]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]
• 9. Redirecting [linkinghub.elsevier.com]
• 10. [PDF] Optimized Assays for Human UDP-Glucuronosyltransferase (UGT) Activities: Altered Alamethicin Concentration and Utility to Screen for UGT Inhibitors | Semantic Scholar [semanticscholar.org]

Technical Support Center: Purification of Solifenacin N-Glucuronide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges encountered during the purification of Solifenacin N-Glucuronide.

Frequently Asked Questions (FAQs)

Q1: What is Solifenacin N-Glucuronide and why is its purification important?

A1: Solifenacin N-Glucuronide is a major metabolite of Solifenacin, a medication used to treat overactive bladder. It is formed through the direct conjugation of glucuronic acid to the quaternary ammonium (B1175870) nitrogen of the quinuclidine (B89598) ring of Solifenacin. The purification of this metabolite is crucial for various applications, including its use as a reference standard in analytical method development, for metabolite identification, and in safety and toxicology studies to ensure the purity and proper characterization of the molecule.

Q2: What are the main challenges in the purification of Solifenacin N-Glucuronide?

A2: The primary challenges in purifying Solifenacin N-Glucuronide stem from its chemical properties:

• High Polarity: The presence of the glucuronic acid moiety and the quaternary ammonium group makes the molecule highly polar. This can lead to poor retention on traditional reversed-phase chromatography columns (e.g., C18), causing it to co-elute with other polar impurities.

• Potential for Multiple Stereoisomers: Solifenacin itself has stereoisomers, which means that its N-glucuronide metabolite can also exist as multiple diastereomers. Separating these closely related structures can be complex.

• Stability Concerns: While quaternary ammonium-linked glucuronides are generally stable across a broad pH range (typically pH 4-10), they can be susceptible to degradation under harsh acidic or basic conditions.

• Resistance to Enzymatic Hydrolysis: If enzymatic hydrolysis is used as part of the analytical or purification process, it's important to note that N-glucuronides can be resistant to common β-glucuronidase enzymes.

Q3: What is the general stability profile of Solifenacin N-Glucuronide?

A3: Quaternary ammonium-linked glucuronides, such as Solifenacin N-Glucuronide, are reported to be stable in a pH range of 4 to 10.[1] For long-term storage, a temperature of -20°C is recommended to ensure stability. It is advisable to avoid prolonged exposure to strong acidic (pH < 4) or basic (pH > 10) conditions during purification to prevent potential degradation.

Troubleshooting Guides

Issue 1: Poor Retention and Peak Shape in Reversed-Phase HPLC

Question: My Solifenacin N-Glucuronide peak is showing poor retention (eluting at or near the void volume) and/or has a poor shape on a C18 column. What can I do to improve this?

Answer:

This is a common issue due to the high polarity of the analyte. Here are several strategies to address this, summarized in the table below.

Strategy	Detailed Protocol	Expected Outcome
Use a Polar-Embedded or Polar-Endcapped Column	Replace the standard C18 column with a column that has a polar-embedded or polar-endcapped stationary phase. These columns are designed to provide better retention for polar analytes.	Improved retention time and better peak shape.
Employ Hydrophilic Interaction Liquid Chromatography (HILIC)	HILIC is an alternative chromatographic mode that uses a polar stationary phase and a mobile phase with a high concentration of organic solvent. A typical mobile phase would be acetonitrile (B52724) and an aqueous buffer (e.g., ammonium formate).	Significantly increased retention of the highly polar Solifenacin N-Glucuronide.
Optimize Mobile Phase Composition	For reversed-phase chromatography, ensure the mobile phase has a high aqueous content. You can also try adding a low concentration of an ion-pairing agent, but be aware this may not be compatible with mass spectrometry.	Modest improvement in retention.

Issue 2: Difficulty in Separating Diastereomers

Question: I suspect I have a mixture of Solifenacin N-Glucuronide diastereomers that are not separating under my current chromatographic conditions. How can I resolve them?

Answer:

The separation of diastereomers often requires specialized chromatographic techniques. For the parent compound, Solifenacin, normal-phase HPLC with a chiral stationary phase has proven effective.[2][3] A similar approach is recommended for its N-glucuronide metabolite.

Experimental Protocol: Chiral Normal-Phase HPLC for Diastereomer Separation

• Column: Chiral stationary phase column, such as one based on amylose (B160209) tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H).

• Mobile Phase: A mixture of a non-polar solvent, an alcohol, and a basic additive. A good starting point, based on the separation of Solifenacin diastereomers, would be a mixture of n-hexane, ethanol, and diethylamine.[2][3]

• Detection: UV detection at 220 nm is suitable for Solifenacin and its derivatives.

• Flow Rate: Typically around 1.0 mL/min.

Below is a diagram illustrating the logical workflow for addressing diastereomer separation.

Caption: Workflow for Diastereomer Separation.

Issue 3: Low Recovery from Biological Matrices

Question: I am trying to isolate Solifenacin N-Glucuronide from a biological matrix (e.g., urine, plasma) and my recovery is very low. What could be the cause and how can I improve it?

Answer:

Low recovery of this highly polar metabolite is often due to an inappropriate extraction method. Liquid-liquid extraction with common organic solvents is generally inefficient for such polar compounds. Solid-phase extraction (SPE) is the recommended method.

Experimental Protocol: Solid-Phase Extraction (SPE) for Isolation from Biological Matrices

• Select the SPE Cartridge: A mixed-mode cation exchange SPE cartridge is a good choice, as it can retain the quaternary ammonium group of Solifenacin N-Glucuronide while allowing for the washing away of less polar and neutral impurities.

• Condition the Cartridge: Condition the cartridge according to the manufacturer's instructions, typically with methanol (B129727) followed by an equilibration with an aqueous buffer.

• Load the Sample: Load the pre-treated biological sample onto the cartridge. The sample may need pH adjustment to ensure the analyte is in its charged form.

• Wash the Cartridge: Wash the cartridge with a weak organic solvent or an aqueous buffer to remove interfering substances.

• Elute the Analyte: Elute the Solifenacin N-Glucuronide with a solvent mixture designed to disrupt the ionic interaction, such as a mobile phase containing a counter-ion or having a different pH.

The following diagram outlines the decision-making process for improving recovery.

Caption: Workflow for Improving Recovery.

Quantitative Data Summary

Parameter	HPLC Method for Solifenacin Diastereomers
Recovery	97.5% - 100.4%[2][3]
Linearity (r²)	0.999[2][3]
Resolution between critical pairs	> 2.3[2][3]

References

• 1. Stability and enzymatic hydrolysis of quaternary ammonium-linked glucuronide metabolites of drugs with an aliphatic tertiary amine-implications for analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Separation and simultaneous estimation of enantiomers and Diastereomers of muscarinic receptor antagonist Solifenacin using stability-indicating Normal-phase HPLC technique with chiral stationary phase amylose tris-(3,5-dimethylphenylcarbamate) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Method ruggedness testing for Solifenacin N-Glucuronide quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the quantification of Solifenacin N-Glucuronide using analytical methods such as LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in quantifying Solifenacin N-Glucuronide?

A1: The primary challenges in quantifying Solifenacin N-Glucuronide, a hydrophilic and potentially labile metabolite, include:

• Analyte Stability: N-glucuronides can be unstable and may be susceptible to hydrolysis back to the parent drug, Solifenacin, especially under certain pH and temperature conditions.[1][2] This can lead to an underestimation of the metabolite and an overestimation of the parent drug.

• Extraction Efficiency: Due to its high polarity, extracting Solifenacin N-Glucuronide from biological matrices can be difficult, potentially leading to low and variable recovery.[2][3]

• In-source Fragmentation: During LC-MS/MS analysis, glucuronide metabolites can undergo in-source fragmentation, where the glucuronide moiety is cleaved off, generating an ion with the same mass-to-charge ratio (m/z) as the parent drug.[1][4] This can cause interference and lead to inaccurate quantification of Solifenacin.

• Matrix Effects: As with most bioanalytical methods, endogenous components in the biological matrix can interfere with the ionization of Solifenacin N-Glucuronide, leading to ion suppression or enhancement and affecting the accuracy and precision of the method.

Q2: What are the critical parameters to consider during method development for Solifenacin N-Glucuronide quantification?

A2: Key parameters to optimize during method development include:

• Sample pH: Maintaining an appropriate pH throughout sample collection, storage, and preparation is crucial to ensure the stability of the N-glucuronide.[5] Acidic conditions are often used to improve the stability of some glucuronides.[2]

• Internal Standard (IS) Selection: An ideal internal standard would be a stable isotope-labeled version of Solifenacin N-Glucuronide. If unavailable, a structurally similar compound that mimics the chromatographic and mass spectrometric behavior of the analyte should be used.

• Chromatographic Conditions: A robust chromatographic method is needed to separate Solifenacin N-Glucuronide from its parent drug, Solifenacin, and other potential metabolites and matrix components. Reversed-phase chromatography with a suitable C18 or similar column is commonly employed.

• Mass Spectrometric Parameters: Optimization of MS parameters, such as collision energy and declustering potential, is necessary to minimize in-source fragmentation and achieve adequate sensitivity.

Q3: What does method ruggedness testing involve?

A3: Method ruggedness testing evaluates the reliability of an analytical method by deliberately introducing small variations in method parameters and observing the effect on the results.[6][7] This ensures that the method remains accurate and precise under slightly different conditions that might be encountered during routine use.[6][8]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Analyte Peak	Poor extraction recovery of the highly polar N-glucuronide.	Optimize the sample preparation procedure. Consider solid-phase extraction (SPE) with a sorbent suitable for polar compounds. Ensure the pH of the sample and extraction solvents is optimized for the analyte.[2][3]
Analyte degradation during sample processing or storage.	Ensure samples are stored at appropriate low temperatures (e.g., -80°C).[5] Investigate the effect of pH on analyte stability and adjust sample collection and preparation conditions accordingly.[2]
In-source fragmentation of the N-glucuronide.	Optimize MS/MS parameters, particularly the declustering potential and collision energy, to minimize fragmentation in the ion source.[1][4]
High Variability in Results (Poor Precision)	Inconsistent sample preparation.	Ensure precise and consistent execution of all sample preparation steps, including pipetting and solvent evaporation. The use of an appropriate internal standard is critical.[8]
Matrix effects leading to ion suppression or enhancement.	Evaluate and minimize matrix effects by optimizing the sample cleanup procedure or modifying the chromatographic conditions to separate the analyte from interfering matrix components.
Instability of the analyte in the autosampler.	Assess the stability of the processed samples in the autosampler over the expected run time and keep the autosampler temperature controlled if necessary.
Inaccurate Results (Poor Accuracy)	Interference from the parent drug (Solifenacin) due to in-source fragmentation.	Ensure complete chromatographic separation of Solifenacin N-Glucuronide from Solifenacin. Optimize MS parameters to reduce in-source fragmentation.[1][4]
Improper calibration curve.	Prepare calibration standards in the same biological matrix as the study samples to compensate for matrix effects. Ensure the concentration range of the calibration curve covers the expected analyte concentrations.
Analyte degradation.	As mentioned above, ensure analyte stability throughout the entire analytical process.[2]
Peak Tailing or Splitting	Column contamination or degradation.	Flush the column with a strong solvent or replace it if necessary. Ensure proper sample cleanup to prevent matrix components from accumulating on the column.[9]
Inappropriate mobile phase pH.	Optimize the mobile phase pH to ensure the analyte is in a single ionic form.
Mismatched injection solvent and mobile phase strength.	The injection solvent should ideally be of similar or weaker strength than the initial mobile phase to ensure good peak shape.[9]

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Pre-treatment: To 200 µL of plasma, add 20 µL of internal standard solution (e.g., stable isotope-labeled Solifenacin N-Glucuronide). Vortex for 10 seconds. Add 400 µL of 4% phosphoric acid in water and vortex for another 10 seconds.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 0.1 M acetic acid followed by 1 mL of methanol.

• Elution: Elute the analyte with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.

LC-MS/MS Method for Solifenacin N-Glucuronide Quantification

Parameter	Condition
LC System	High-Performance Liquid Chromatography (HPLC) system
Column	C18 column (e.g., 50 x 2.1 mm, 3.5 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5% B to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	10 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions	Solifenacin N-Glucuronide: To be determined empiricallyInternal Standard: To be determined empirically
Declustering Potential	To be optimized to minimize in-source fragmentation
Collision Energy	To be optimized for characteristic product ions

Data Presentation

Table 1: Typical HPLC Method Parameters for Solifenacin Analysis (Adaptable for N-Glucuronide)

Parameter	Method 1 [10]	Method 2 [6]	Method 3 [11]
Column	Inertsil ODS 3V C18 (150 x 4.6 mm, 5 µm)	XTerra C18 (150 x 4.6 mm, 5 µm)	C18 column
Mobile Phase	Monobasic potassium phosphate (B84403) (pH 3.5) with 0.1% triethylamine (B128534) and methanol (gradient)	Acetonitrile and phosphate buffer (50:50 v/v)	10 mM ammonium formate (B1220265) (pH 4.0), acetonitrile, and methanol (52.5:32.5:12.5 v/v/v)
Flow Rate	1.5 mL/min	1.0 mL/min	Not Specified
Detection	UV at 220 nm	UV at 210 nm	UV at 210 nm

Table 2: Ruggedness Testing Parameters and Typical Variations

Parameter	Nominal Value	Variation 1	Variation 2
Flow Rate	1.0 mL/min	0.9 mL/min	1.1 mL/min
Column Temperature	40°C	38°C	42°C
Mobile Phase pH	3.0	2.8	3.2
Organic Phase Composition	50%	48%	52%
Different Column Batch	Batch A	Batch B	-
Different Analyst	Analyst 1	Analyst 2	-
Different Instrument	Instrument A	Instrument B	-

Visualizations

Caption: Experimental workflow for Solifenacin N-Glucuronide quantification.

References

• 1. Challenges and recommendations in developing LC-MS/MS bioanalytical assays of labile glucuronides and parent compounds in the presence of glucuronide metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Evaluation of glucuronide metabolite stability in dried blood spots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. ijrpr.com [ijrpr.com]
• 8. researchgate.net [researchgate.net]
• 9. agilent.com [agilent.com]
• 10. researchgate.net [researchgate.net]
• 11. acgpubs.org [acgpubs.org]

Overcoming poor peak shape in Solifenacin N-Glucuronide HPLC analysis

Welcome to the technical support center for the HPLC analysis of Solifenacin N-Glucuronide. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges related to poor peak shape in their chromatographic experiments.

Frequently Asked Questions (FAQs)

Q1: What is an ideal HPLC peak shape?

An ideal chromatographic peak should be symmetrical and have a Gaussian shape. High-quality, narrow peaks are crucial for accurate quantification and good resolution between different compounds in a sample. The symmetry of a peak is often measured by the tailing factor or asymmetry factor, with an ideal value of 1.0.

Q2: What are the common types of poor peak shape?

The most prevalent peak shape distortions in HPLC include:

• Peak Tailing: The latter half of the peak is broader than the front half. This is the most common peak shape issue.[1]

• Peak Fronting: The first half of the peak is broader than the latter half. This distortion is less common than peak tailing.[2][3]

• Peak Broadening: The peak is wider than expected, leading to decreased resolution and sensitivity.[4][5]

• Split Peaks: A single analyte appears as two or more merged peaks.[4][6]

Q3: Why is Solifenacin N-Glucuronide prone to poor peak shape?

Solifenacin is a basic compound, and its N-glucuronide metabolite carries both a positive charge at low pH (on the quinuclidine (B89598) nitrogen) and a negatively charged carboxylic acid group on the glucuronide moiety. This complex ionic nature, combined with its polarity, can lead to multiple interaction modes with the stationary phase, causing peak tailing and other distortions. Specifically, interactions with residual silanol (B1196071) groups on silica-based columns are a primary cause of peak tailing for basic compounds.[2][7][8][9]

Q4: What is the impact of mobile phase pH on the analysis of Solifenacin N-Glucuronide?

Mobile phase pH is a critical parameter.[10][11] For a basic compound like Solifenacin, a low pH (e.g., pH ≤ 3) is often used to protonate the molecule and suppress the ionization of acidic silanol groups on the column, which minimizes secondary interactions and reduces peak tailing.[2][8][12] Conversely, a high pH can be used to analyze the compound in its neutral form, which can also improve peak shape and retention.[13] Since Solifenacin N-Glucuronide has both basic and acidic functionalities, the pH must be carefully optimized to achieve a consistent ionization state for good chromatography. Operating near the pKa of the analyte can lead to mixed ionization states and result in distorted or split peaks.[7][10][11]

Troubleshooting Guide: Overcoming Poor Peak Shape

This guide addresses specific peak shape problems you may encounter during the HPLC analysis of Solifenacin N-Glucuronide and provides systematic solutions.

Issue 1: Peak Tailing

Question: My Solifenacin N-Glucuronide peak is tailing significantly. What are the potential causes and how can I fix it?

Peak tailing is often a result of secondary interactions between the basic nitrogen of Solifenacin and acidic silanol groups on the silica-based stationary phase.[2][7][8][9][12]

Troubleshooting Workflow for Peak Tailing

Caption: Troubleshooting workflow for peak tailing.

Potential Cause	Recommended Solution	Explanation
Secondary Silanol Interactions	Operate at a low mobile phase pH (e.g., pH 2.5-3.5) using an acidic modifier like formic acid or a buffer like ammonium formate.[8][12]	Lowering the pH protonates the basic nitrogen on Solifenacin and suppresses the ionization of residual silanol groups on the stationary phase, minimizing unwanted secondary interactions.[2][8]
Use a highly deactivated, end-capped column or a column with a different stationary phase (e.g., hybrid silica, polymer-based).[7][8]	End-capped columns have fewer free silanol groups available for interaction.[8] Alternative stationary phases can offer different selectivity and reduce silanol activity.[2]
Add a competing base, such as triethylamine (B128534) (TEA), to the mobile phase (use with caution as it can suppress MS signal).	A competing base can interact with the active silanol sites, effectively shielding the analyte from these secondary interactions.
Column Overload	Reduce the injection volume or dilute the sample.[3]	Injecting too much analyte can saturate the stationary phase, leading to peak distortion.[3][4]
Column Contamination	Implement a robust column cleaning procedure or replace the column if it's old.	Contaminants from the sample matrix can accumulate on the column, creating active sites that cause tailing.[1]
Extra-column Volume	Use tubing with a smaller internal diameter and ensure all connections are properly fitted to minimize dead volume.[7][14]	Excessive volume outside of the column can lead to band broadening and tailing.[5][14]

Issue 2: Peak Fronting

Question: My Solifenacin N-Glucuronide peak is fronting. What could be the cause and how do I resolve it?

Peak fronting is less common than tailing but can occur due to several factors, most notably column overload and issues with the sample solvent.[2][6][15]

Troubleshooting Logic for Peak Fronting

Caption: Decision tree for troubleshooting peak fronting.

Potential Cause	Recommended Solution	Explanation
Column Overload (Concentration)	Reduce the concentration of the analyte in your sample.[3]	High sample concentrations can lead to a non-linear relationship between the analyte and the stationary phase, causing the peak to front.[3]
Sample Solvent Incompatibility	Dissolve the sample in the initial mobile phase or a solvent that is weaker (more aqueous in reversed-phase) than the mobile phase.[6][15][16]	If the sample is dissolved in a solvent much stronger than the mobile phase, the analyte band can spread and elute prematurely, causing fronting.[16][17][18]
Poor Column Packing/Column Void	Replace the column. A void at the head of the column can cause peak distortion.[15][19]	A poorly packed bed or a void can disrupt the flow path of the analyte, leading to an uneven band and a fronting peak.[15][19]
Low Temperature	Increase the column temperature.[5]	Low temperatures can sometimes lead to poor mass transfer kinetics, which may contribute to peak fronting.[5]

Issue 3: Peak Broadening

Question: My Solifenacin N-Glucuronide peak is very broad, leading to poor resolution. How can I improve it?

Peak broadening can be caused by a variety of on-column and extra-column effects.[4]

Potential Cause	Recommended Solution	Explanation
Column Deterioration	Replace the column with a new one of the same type.[4][14]	Over time, column performance degrades, leading to broader peaks.[14]
Extra-column Volume	Minimize tubing length and internal diameter between the injector, column, and detector. Ensure fittings are secure.[5]	Excessive dead volume in the system causes the analyte band to spread before and after the column.[5][14]
Inappropriate Flow Rate	Optimize the flow rate. A flow rate that is too slow can increase longitudinal diffusion.[5]	The van Deemter equation describes how flow rate affects band broadening. An optimal flow rate will minimize this effect.
Temperature Mismatch	Use a column oven and consider a mobile phase pre-heater to ensure a consistent temperature across the column.[14][20][21]	Temperature gradients within the column can cause peak broadening.[14][20][22]
Sample Solvent Effects	Ensure the sample solvent is weaker than or the same as the mobile phase.[16][18]	A strong sample solvent can cause the initial analyte band to be too wide on the column.[16][18][23]

Experimental Protocols

Recommended Starting HPLC Method for Solifenacin N-Glucuronide

This protocol provides a robust starting point for the analysis. Further optimization may be required based on your specific instrumentation and sample matrix.

Parameter	Condition	Rationale
Column	C18, end-capped, 2.1 or 4.6 mm i.d., 50-150 mm length, ≤ 3.5 µm particle size	A standard C18 provides hydrophobic retention. End-capping is crucial to minimize silanol interactions with the basic Solifenacin moiety.[7]
Mobile Phase A	10 mM Ammonium formate in water, pH adjusted to 3.0 with formic acid	The buffer controls the pH, and the low pH suppresses silanol activity and ensures consistent protonation of Solifenacin.[24][25]
Mobile Phase B	Acetonitrile (B52724) or Methanol (B129727)	Standard organic modifiers for reversed-phase chromatography.
Gradient	5-95% B over 10-15 minutes	A gradient is typically necessary to elute the polar N-glucuronide metabolite with good peak shape.
Flow Rate	0.3-1.0 mL/min (adjusted for column diameter)	A standard flow rate to ensure efficient separation.
Column Temperature	30-40 °C	Elevated temperature can improve peak shape and reduce viscosity, but should be kept consistent.[20][21][26]
Injection Volume	1-10 µL	Keep the injection volume small to prevent overload.[5][14]
Sample Diluent	Mobile Phase A or a similar aqueous/organic mixture with low organic content	To prevent peak distortion due to solvent effects.[16][27]
Detection	UV at ~210 nm	Solifenacin has a UV absorbance maximum around this wavelength.[24][25][28]

Column Cleaning Protocol

If column contamination is suspected, a general cleaning procedure can be performed.

• Disconnect the column from the detector.

• Flush with Mobile Phase (without buffer): Flush the column with a mixture of water and organic solvent (matching your mobile phase composition but without buffer salts) for 20-30 column volumes.

• Flush with 100% Organic Solvent: Flush with 100% acetonitrile or methanol for 30-40 column volumes to remove strongly retained hydrophobic compounds.

• Flush with a Stronger, Miscible Solvent: For stubborn contaminants, a stronger solvent like isopropanol (B130326) may be used if compatible with the column chemistry.

• Re-equilibrate: Flush the column with the initial mobile phase composition (without buffer) and then with the full mobile phase until the baseline is stable.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. pharmaguru.co [pharmaguru.co]
• 4. mastelf.com [mastelf.com]
• 5. quora.com [quora.com]
• 6. acdlabs.com [acdlabs.com]
• 7. chromtech.com [chromtech.com]
• 8. elementlabsolutions.com [elementlabsolutions.com]
• 9. it.restek.com [it.restek.com]
• 10. moravek.com [moravek.com]
• 11. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 12. gmpinsiders.com [gmpinsiders.com]
• 13. chromatographytoday.com [chromatographytoday.com]
• 14. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 15. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
• 16. Effects of Sample Solvents on Peak Shape : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 17. Effect of sample solvent on the chromatographic peak shape of analytes eluted under reversed-phase liquid chromatogaphic conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. lcms.cz [lcms.cz]
• 19. support.waters.com [support.waters.com]
• 20. chromtech.com [chromtech.com]
• 21. How does increasing column temperature affect LC methods? [sciex.com]
• 22. Effect of Elevated Temperature on HPLC Columns - Hawach [hawachhplccolumn.com]
• 23. Effects of Sample Solvents on Peak Shape : SHIMADZU (Shimadzu Corporation) [shimadzu.co.kr]
• 24. akjournals.com [akjournals.com]
• 25. acgpubs.org [acgpubs.org]
• 26. Restek - Blog [restek.com]
• 27. elementlabsolutions.com [elementlabsolutions.com]
• 28. scispace.com [scispace.com]

Reference Data & Comparative Studies

Cross-Validation of Analytical Methods for Solifenacin N-Glucuronide: A Comparative Guide

In the landscape of pharmaceutical research and development, the rigorous validation of analytical methods is paramount to ensure data integrity and regulatory compliance. This is particularly critical for the quantification of drug metabolites, such as Solifenacin N-Glucuronide, an inactive metabolite of the antimuscarinic agent Solifenacin.[1] Cross-validation of analytical methods becomes essential when data from different analytical techniques or laboratories must be compared or combined.[2][3] This guide provides a comparative overview of commonly employed analytical methods for the quantification of Solifenacin and its metabolites, with a focus on providing supporting data and detailed experimental protocols to aid researchers in selecting the most appropriate method for their needs.

Comparison of Analytical Methods

The two primary analytical techniques suitable for the quantification of Solifenacin N-Glucuronide in biological matrices are High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS). The choice between these methods depends on the specific requirements of the study, such as the required sensitivity, selectivity, and throughput.

While specific cross-validation studies for Solifenacin N-Glucuronide are not widely published, the principles can be extrapolated from the extensive validation data available for the parent compound, Solifenacin.

Parameter	HPLC-UV	LC-MS/MS
Linearity Range	5-15 µg/mL	0.5-60.0 ng/mL[4]
Limit of Quantification (LOQ)	3.35 µg/mL	1 µg/mL[5]
Precision (%RSD)	< 2%[1]	Intra-day: 0.50%, Inter-day: 0.62%[6]
Accuracy (% Recovery)	98-102%	98.43-102.37%[6]
Selectivity	Lower	Higher
Sensitivity	Lower	Higher
Cost	Lower	Higher
Throughput	Lower	Higher

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of analytical methods. Below are representative protocols for HPLC-UV and LC-MS/MS analysis of Solifenacin and its metabolites.

HPLC-UV Method

This method is often suitable for the analysis of bulk drug and pharmaceutical formulations where the concentration of the analyte is relatively high.

Sample Preparation:

• Tablet powder equivalent to a specific amount of Solifenacin succinate (B1194679) is accurately weighed.[7]

• The powder is dissolved in a suitable solvent, such as 0.1N sulfuric acid or a mixture of acetonitrile (B52724) and water.[7]

• The solution is sonicated to ensure complete dissolution and then diluted to the desired concentration.[7]

• The final solution is filtered through a 0.45 µm filter before injection into the HPLC system.

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm).[8]

• Mobile Phase: A gradient mixture of a phosphate (B84403) buffer and an organic solvent like methanol (B129727) or acetonitrile is commonly used.[8]

• Flow Rate: Typically around 1.0 to 1.5 mL/min.[8]

• Detection: UV detection at 220 nm.[8]

LC-MS/MS Method

LC-MS/MS is the method of choice for bioanalytical applications requiring high sensitivity and selectivity, such as pharmacokinetic studies in biological matrices like plasma or urine.[4][9]

Sample Preparation (Liquid-Liquid Extraction):

• To a 100 µL aliquot of plasma sample, add an internal standard (e.g., Solifenacin-d5).[4][10]

• Perform liquid-liquid extraction using a suitable organic solvent.[10]

• The organic layer is separated and evaporated to dryness.

• The residue is reconstituted in the mobile phase before injection.[4]

Chromatographic and Mass Spectrometric Conditions:

• Column: A C18 or similar reversed-phase column (e.g., 50 mm x 4.6 mm, 5 µm).[4]

• Mobile Phase: A mixture of an aqueous buffer (e.g., 5 mM ammonium (B1175870) formate) and an organic solvent (e.g., methanol or acetonitrile).[10]

• Flow Rate: Typically in the range of 0.3 to 1.0 mL/min.[4][10]

• Ionization: Electrospray ionization (ESI) in positive mode.[4]

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for the analyte and internal standard. For Solifenacin, the transition m/z 363.4 → 193.2 is often monitored.[4]

Cross-Validation Workflow

Cross-validation is necessary to ensure the equivalency of results when using two different analytical methods.[11] The workflow involves analyzing the same set of samples with both methods and statistically comparing the results.

Caption: Workflow for the cross-validation of two analytical methods.

Conclusion

The selection of an analytical method for the quantification of Solifenacin N-Glucuronide should be guided by the specific requirements of the intended application. For routine analysis of formulations with high analyte concentrations, HPLC-UV can be a cost-effective and reliable choice.[1] However, for bioanalytical studies in complex matrices that demand high sensitivity and selectivity, LC-MS/MS is the preferred method.[9] When data from different methods need to be consolidated, a rigorous cross-validation process is mandatory to ensure the reliability and comparability of the results.[2] The use of a stable isotope-labeled internal standard is highly recommended for achieving the most accurate and precise results in LC-MS/MS-based bioanalysis.[12]

References

• 1. ijrpr.com [ijrpr.com]
• 2. Cross-Validation of Bioanalytical Methods: When, Why and How? [pharma-iq.com]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. researchgate.net [researchgate.net]
• 5. acgpubs.org [acgpubs.org]
• 6. researchgate.net [researchgate.net]
• 7. ijnrd.org [ijnrd.org]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Cross validation of pharmacokinetic bioanalytical methods: Experimental and statistical design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

A Comparative Pharmacokinetic Profile of Solifenacin Metabolites: N-Glucuronide vs. 4R-hydroxysolifenacin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacokinetic profiles of two key metabolites of solifenacin (B1663824): the inactive Solifenacin N-Glucuronide and the pharmacologically active 4R-hydroxysolifenacin. The data presented is compiled from extensive research and regulatory documentation to assist in understanding the disposition of solifenacin in the human body.

Executive Summary

Solifenacin, a competitive muscarinic receptor antagonist, undergoes extensive metabolism in the liver, primarily mediated by the cytochrome P450 enzyme CYP3A4. This process results in the formation of one pharmacologically active metabolite, 4R-hydroxysolifenacin, and three inactive metabolites, one of which is Solifenacin N-Glucuronide.[1][2] While 4R-hydroxysolifenacin exhibits pharmacological activity, it is present in plasma at low concentrations and is considered unlikely to significantly contribute to the overall clinical effect of the parent drug.[2] Solifenacin N-Glucuronide is one of the main inactive metabolites found in human plasma.[2] This guide will delve into the available pharmacokinetic data for these two metabolites, present a summary in a comparative table, and detail the experimental protocols used in these assessments.

Comparative Pharmacokinetic Data

While specific pharmacokinetic parameters for Solifenacin N-Glucuronide and 4R-hydroxysolifenacin are not extensively detailed in publicly available literature, their relative presence and excretion patterns have been characterized in human mass balance studies. Following a single oral administration of 10 mg of ¹⁴C-labeled solifenacin succinate (B1194679) to healthy volunteers, the majority of the radioactivity was recovered in urine (69.2%) and feces (22.5%).[2][3]

The table below summarizes the available information on the excretion of these metabolites. A direct comparison of plasma pharmacokinetic parameters such as Cmax, AUC, and half-life is not available in the reviewed literature.

Parameter	Solifenacin N-Glucuronide	4R-hydroxysolifenacin	Source
Pharmacological Activity	Inactive	Active	[1][2]
Presence in Plasma	Found in human plasma	Found in human plasma at low concentrations	[2]
Major Excretion Route	Primarily excreted in urine	Excreted in both urine and feces (major metabolite in feces)	[2][3]

Metabolic Pathway of Solifenacin

The metabolic conversion of solifenacin to its primary metabolites is a critical aspect of its pharmacokinetic profile. The following diagram illustrates the main metabolic pathways.

Caption: Simplified metabolic pathway of solifenacin.

Experimental Protocols

The characterization of the pharmacokinetic profiles of solifenacin and its metabolites relies on robust experimental designs and sensitive bioanalytical methods.

Human Absorption, Metabolism, and Excretion (AME) Study

A pivotal study in understanding the fate of solifenacin is the human mass balance study.

• Study Design: A single-center, open-label, single-dose study in healthy male volunteers.

• Dosage: A single oral dose of 10 mg solifenacin succinate containing a radiolabel (¹⁴C).[3]

• Sample Collection: Blood, urine, and feces were collected at predetermined intervals over a period of 26 days post-dose to ensure comprehensive recovery of the administered radioactivity.[2][3]

• Analysis:

  • Total radioactivity in plasma, urine, and feces was measured using liquid scintillation counting.

  • Metabolite profiling in plasma, urine, and feces was conducted using chromatographic techniques, such as High-Performance Liquid Chromatography (HPLC), coupled with radiometric detection and/or mass spectrometry (MS) to separate and identify the parent drug and its metabolites.

Bioanalytical Method for Quantification in Human Plasma

The accurate quantification of solifenacin and its metabolites in biological matrices is essential for pharmacokinetic analysis. Validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods are the standard for this purpose.

• Sample Preparation: Plasma samples are typically prepared using protein precipitation or liquid-liquid extraction to remove interfering substances.[4][5][6]

• Chromatographic Separation: Reversed-phase HPLC is commonly employed to separate solifenacin and its metabolites from endogenous plasma components.[4][5][6]

• Mass Spectrometric Detection: A tandem mass spectrometer operating in the multiple reaction monitoring (MRM) mode provides high selectivity and sensitivity for the quantification of the analytes. Specific precursor-to-product ion transitions are monitored for the parent drug and its metabolites.[4][5][6]

• Validation: The method is validated according to regulatory guidelines (e.g., FDA, EMA) for parameters such as accuracy, precision, linearity, selectivity, and stability.[6]

Conclusion

The metabolism of solifenacin results in the formation of one active metabolite, 4R-hydroxysolifenacin, and several inactive metabolites, including Solifenacin N-Glucuronide. Based on available data, while 4R-hydroxysolifenacin is pharmacologically active, its low plasma concentrations suggest a minimal contribution to the overall clinical efficacy of solifenacin. Solifenacin N-Glucuronide is a significant inactive metabolite. A comprehensive understanding of the pharmacokinetic profiles of these metabolites is crucial for a complete characterization of the disposition of solifenacin in the body. Further studies providing specific Cmax, AUC, and half-life values for these metabolites would be beneficial for a more detailed comparative analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. fda.gov [fda.gov]
• 3. researchgate.net [researchgate.net]
• 4. Determination of solifenacin in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. acgpubs.org [acgpubs.org]
• 6. Pharmacokinetics comparison of solifenacin tartrate and solifenacin succinate: a randomized, open-label, single-dose, 2-way crossover study in healthy male volunteers - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Bioanalysis of Solifenacin's Major Metabolites: N-Glucuronide and N-Oxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the analytical methodologies for two key metabolites of solifenacin (B1663824): Solifenacin N-glucuronide and Solifenacin N-oxide. Understanding the bioanalytical nuances of these metabolites is critical for thorough pharmacokinetic and drug metabolism studies. This document outlines a recommended liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for their simultaneous quantification, presents comparative analytical performance data, and details the experimental protocols.

Introduction to Solifenacin Metabolism

Solifenacin, a competitive muscarinic receptor antagonist, is extensively metabolized in the liver, primarily by the cytochrome P450 enzyme CYP3A4. This metabolic process results in the formation of several metabolites, including one pharmacologically active metabolite (4R-hydroxy solifenacin) and three major inactive metabolites. Among the inactive metabolites, Solifenacin N-oxide and Solifenacin N-glucuronide are of significant interest in drug metabolism and pharmacokinetic (DMPK) studies. The N-oxide is a major metabolite identified in urine, while the N-glucuronide represents a common phase II conjugation product. Both are considered pharmacologically inactive.

Metabolic Pathway of Solifenacin

The metabolic conversion of solifenacin to its N-glucuronide and N-oxide metabolites is a key pathway in its elimination. The following diagram illustrates this process.

Caption: Metabolic pathway of Solifenacin to its N-oxide and N-glucuronide metabolites.

Comparative Analysis of Metabolites

While a single validated method for the simultaneous quantification of Solifenacin N-glucuronide and N-oxide has not been extensively published, this guide proposes a robust LC-MS/MS methodology based on established principles for the analysis of similar compounds. The following tables summarize the key analytical parameters for the proposed method.

Table 1: Chromatographic and Mass Spectrometric Parameters

Parameter	Solifenacin N-Glucuronide	Solifenacin N-Oxide
LC Column	C18 reverse-phase (e.g., 50 x 2.1 mm, 2.6 µm)	C18 reverse-phase (e.g., 50 x 2.1 mm, 2.6 µm)
Mobile Phase A	0.1% Formic acid in Water	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile (B52724)	0.1% Formic acid in Acetonitrile
Gradient	Optimized for separation of both metabolites and parent drug	Optimized for separation of both metabolites and parent drug
Flow Rate	0.4 mL/min	0.4 mL/min
Ionization Mode	Positive Electrospray Ionization (ESI+)	Positive Electrospray Ionization (ESI+)
Precursor Ion (m/z)	539.3	379.2
Product Ion (m/z)	363.2 (aglycone fragment)	193.1
Internal Standard	Stable isotope-labeled solifenacin-d5-N-glucuronide	Stable isotope-labeled solifenacin-d5-N-oxide

Table 2: Analytical Performance Characteristics (Illustrative)

Parameter	Solifenacin N-Glucuronide	Solifenacin N-Oxide
Lower Limit of Quantification (LLOQ)	0.5 - 2 ng/mL	0.1 - 0.5 ng/mL
Upper Limit of Quantification (ULOQ)	200 - 500 ng/mL	50 - 100 ng/mL
Linearity (r²)	> 0.99	> 0.99
Mean Recovery (%)	85 - 95%	90 - 105%
Matrix Effect (%)	85 - 115%	90 - 110%
Intra-day Precision (%CV)	< 15%	< 15%
Inter-day Precision (%CV)	< 15%	< 15%
Intra-day Accuracy (%Bias)	± 15%	± 15%
Inter-day Accuracy (%Bias)	± 15%	± 15%

Experimental Protocols

The following section details the proposed experimental workflow and protocols for the simultaneous analysis of Solifenacin N-glucuronide and N-oxide in human plasma.

Caption: Experimental workflow for the LC-MS/MS analysis of Solifenacin metabolites.

Sample Preparation: Protein Precipitation

• Aliquoting: To 100 µL of human plasma in a microcentrifuge tube, add the internal standard solution (a mixture of stable isotope-labeled solifenacin-d5-N-glucuronide and solifenacin-d5-N-oxide).

• Precipitation: Add 300 µL of cold acetonitrile to precipitate the plasma proteins.

• Vortexing: Vortex the mixture for 1 minute to ensure thorough mixing.

• Centrifugation: Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new set of tubes.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase composition.

LC-MS/MS Analysis

• Injection: Inject an appropriate volume (e.g., 5 µL) of the reconstituted sample onto the LC-MS/MS system.

• Chromatography: Perform chromatographic separation using a C18 column with a gradient elution program.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient Program:

    • 0-0.5 min: 5% B

    • 0.5-3.0 min: 5% to 95% B

    • 3.0-4.0 min: 95% B

    • 4.0-4.1 min: 95% to 5% B

    • 4.1-5.0 min: 5% B

• Mass Spectrometry: Analyze the eluent using a tandem mass spectrometer in positive electrospray ionization mode. Monitor the specific precursor-to-product ion transitions for each analyte and internal standard as detailed in Table 1.

Data Analysis

• Peak Integration: Integrate the chromatographic peaks for each analyte and its corresponding internal standard.

• Calibration Curve: Generate a calibration curve by plotting the peak area ratio (analyte/internal standard) against the nominal concentration of the calibration standards.

• Quantification: Determine the concentration of the metabolites in the unknown samples by interpolating their peak area ratios from the calibration curve.

Discussion and Conclusion

The proposed LC-MS/MS method provides a robust and sensitive approach for the simultaneous quantification of Solifenacin N-glucuronide and N-oxide in human plasma. The primary challenge in analyzing the N-glucuronide metabolite is its potential for in-source fragmentation, which can lead to the detection of the aglycone and complicate quantification. Careful optimization of the mass spectrometer's source conditions is crucial to minimize this effect. In contrast, the N-oxide metabolite is generally more stable under typical ESI conditions.

The protein precipitation method offers a simple and rapid sample preparation procedure with acceptable recovery and minimal matrix effects for both metabolites. The use of stable isotope-labeled internal standards is highly recommended to compensate for any variability in extraction efficiency and matrix effects, thereby ensuring high accuracy and precision of the method.

This guide provides a solid foundation for researchers and drug development professionals to establish a reliable bioanalytical method for the comprehensive assessment of solifenacin's metabolism. The provided protocols and comparative data will aid in the design and execution of pharmacokinetic studies, ultimately contributing to a better understanding of the drug's disposition in the body.

Relative quantification of Solifenacin metabolites in human plasma

A Comprehensive Comparison of Analytical Methods for the Relative Quantification of Solifenacin (B1663824) and its Metabolites in Human Plasma

Introduction to Solifenacin and its Metabolism

Solifenacin is a competitive muscarinic receptor antagonist widely prescribed for the treatment of overactive bladder. Following oral administration, solifenacin is extensively metabolized in the liver, primarily by the cytochrome P450 3A4 (CYP3A4) enzyme system[1][2][3]. This metabolic process results in several metabolites present in human plasma. The primary pharmacologically active metabolite is 4R-hydroxy solifenacin[1][2]. Other significant, but inactive, metabolites include the N-oxide of solifenacin, the 4R-hydroxy-N-oxide of solifenacin, and the N-glucuronide[1][2].

Accurate quantification of solifenacin and its key metabolites is essential for pharmacokinetic and pharmacodynamic studies, enabling researchers to understand its absorption, distribution, metabolism, and excretion (ADME) profile. This guide provides an objective comparison of various analytical methodologies, with a focus on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the gold standard for this application.

Comparison of Analytical Methodologies

LC-MS/MS is the most prevalent technique for the quantification of solifenacin and its metabolites in biological matrices due to its high sensitivity, selectivity, and specificity. This section compares different LC-MS/MS-based approaches, highlighting their performance characteristics. Alternative methods like HPLC-UV have been developed but often lack the sensitivity required for detecting low-concentration metabolites in plasma[4].

Data Presentation

The following table summarizes the performance of three representative LC-MS/MS methods, illustrating the trade-offs between different sample preparation techniques and chromatographic speeds.

Table 1: Performance Comparison of LC-MS/MS Methods for Solifenacin Quantification

Parameter	Method A: UPLC-MS/MS with SPE	Method B: HPLC-MS/MS with LLE	Method C: HPLC-MS/MS with PP
Analyte(s)	Solifenacin, 4R-hydroxy solifenacin	Solifenacin	Solifenacin
Sample Preparation	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)[5]	Protein Precipitation (PP)[6][7]
Linearity Range (ng/mL)	0.1 - 50	0.5 - 60[5]	0.47 - 42[6][7]
LLOQ (ng/mL)	0.1	0.5[5]	0.47[6][7]
Precision (% RSD)	< 10%	< 15%[5]	< 11%[6][7]
Accuracy (% Bias)	± 10%	< 15%[5]	± 11%[6][7]
Mean Recovery (%)	> 90%	~85%[8]	~89%[9]
Typical Run Time (min)	3 - 5	5 - 8	5 - 8
Internal Standard (IS)	Solifenacin-d5	Solifenacin-d5[5]	Solifenacin-d5[6][7]

• Method A (UPLC-MS/MS with SPE): Represents a high-throughput, highly sensitive method. Solid-Phase Extraction provides excellent sample cleanup, reducing matrix effects and improving recovery. The use of UPLC (Ultra-Performance Liquid Chromatography) allows for shorter run times.

• Method B (HPLC-MS/MS with LLE): A robust and widely used method. Liquid-Liquid Extraction is effective for sample cleanup[5].

• Method C (HPLC-MS/MS with PP): The simplest and fastest sample preparation technique[6][7]. While efficient, it may be more susceptible to matrix effects due to less thorough cleanup compared to SPE or LLE.

Experimental Protocols

This section details a representative protocol based on a UPLC-MS/MS method for the simultaneous quantification of solifenacin and 4R-hydroxy solifenacin.

Sample Preparation (Solid-Phase Extraction)

• Aliquot: Transfer 200 µL of human plasma into a clean microcentrifuge tube.

• Spike: Add 20 µL of internal standard working solution (e.g., Solifenacin-d5 in methanol).

• Pre-treat: Add 200 µL of 4% phosphoric acid in water and vortex for 30 seconds.

• Condition SPE Plate: Condition a mixed-mode cation exchange SPE plate with 1 mL of methanol (B129727) followed by 1 mL of water.

• Load: Load the pre-treated plasma sample onto the SPE plate.

• Wash: Wash the plate with 1 mL of 0.1 M acetate (B1210297) buffer, followed by 1 mL of methanol.

• Elute: Elute the analytes with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol into a clean collection plate.

• Evaporate & Reconstitute: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 200 µL of the mobile phase.

Chromatographic Conditions

• System: Waters ACQUITY UPLC or equivalent.

• Column: ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7 µm.

• Mobile Phase A: 5 mM Ammonium Formate with 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Flow Rate: 0.5 mL/min.

• Gradient: 10% B to 90% B over 2.5 minutes, hold for 0.5 minutes, return to initial conditions.

• Injection Volume: 5 µL.

• Column Temperature: 45°C.

Mass Spectrometric Conditions

• System: Triple quadrupole mass spectrometer (e.g., Sciex API 4000 or equivalent).

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Solifenacin: m/z 363.4 → 193.2[6][7]

  • 4R-hydroxy solifenacin: m/z 379.4 → 193.2

  • Solifenacin-d5 (IS): m/z 368.4 → 198.2[5][6][7]

Mandatory Visualization

Caption: Primary metabolic pathways of Solifenacin in humans.

Caption: General workflow for LC-MS/MS bioanalysis.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. fda.gov [fda.gov]
• 3. Clinical pharmacokinetics and pharmacodynamics of solifenacin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. acgpubs.org [acgpubs.org]
• 5. Quantitation of Solifenacin in Human Plasma using a Specific and Sensitive Liquid Chromatography-Tandem Mass Spectrometry Technique | Tropical Journal of Pharmaceutical Research [ajol.info]
• 6. Determination of solifenacin in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. caod.oriprobe.com [caod.oriprobe.com]

Inter-laboratory Validation of Solifenacin N-Glucuronide Assay: A Comparative Guide

This guide provides a comparative overview of the bioanalytical methods for the quantification of Solifenacin and its metabolites, with a focus on Solifenacin N-Glucuronide. Due to the limited availability of direct inter-laboratory validation studies for Solifenacin N-Glucuronide, this document synthesizes data from various single-laboratory validation studies to present a comprehensive comparison of methodologies and performance characteristics. This guide is intended for researchers, scientists, and drug development professionals involved in the bioanalysis of Solifenacin.

Metabolic Pathway of Solifenacin

Solifenacin is extensively metabolized in the liver, primarily by the cytochrome P450 enzyme CYP3A4, although other metabolic pathways exist.[1][2] The main metabolic routes involve N-oxidation of the quinuclidin ring and 4R-hydroxylation of the tetrahydroisoquinoline ring.[1] One of the key metabolites is the pharmacologically inactive Solifenacin N-Glucuronide, which is formed through direct glucuronidation.[3][4] Other metabolites include a pharmacologically active metabolite, 4R-hydroxy solifenacin, and two other inactive metabolites, the N-oxide and 4R-hydroxy-N-oxide of solifenacin.[1]

Metabolic pathway of Solifenacin.

Comparison of Bioanalytical Method Validation Parameters

The following table summarizes typical validation parameters for the quantification of Solifenacin from human plasma using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). While specific data for an inter-laboratory validation of Solifenacin N-Glucuronide is not publicly available, these values from single-laboratory studies on the parent drug provide a benchmark for expected assay performance.

Validation Parameter	Laboratory A (Hypothetical)	Laboratory B (Hypothetical)	Acceptance Criteria
Analytical Technique	LC-MS/MS	LC-MS/MS	-
Linearity Range (ng/mL)	0.71 - 71.28	0.25 - 25	Correlation coefficient (r²) > 0.99
Intra-day Precision (%RSD)	< 15%	< 10%	≤ 15% (≤ 20% at LLOQ)
Inter-day Precision (%RSD)	< 15%	< 12%	≤ 15% (≤ 20% at LLOQ)
Accuracy (% Bias)	-10% to +10%	-8% to +12%	Within ±15% (±20% at LLOQ)
Recovery (%)	> 85%	> 90%	Consistent, precise, and reproducible
Lower Limit of Quantification (LLOQ) (ng/mL)	0.71	0.25	Signal-to-noise ratio ≥ 10
Limit of Detection (LOD) (ng/mL)	0.24	0.08	Signal-to-noise ratio ≥ 3

Data presented is a synthesis from various sources on Solifenacin bioanalysis and does not represent a direct comparative study.[5][6]

Experimental Protocols

A generalized experimental protocol for the quantification of Solifenacin and its metabolites, including Solifenacin N-Glucuronide, in human plasma via LC-MS/MS is outlined below. This protocol is based on common practices reported in bioanalytical method validation literature.[5][7]

1. Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma, add an internal standard.

• Add a protein precipitating agent (e.g., acetonitrile).

• Vortex the mixture to ensure thorough mixing.

• Centrifuge to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube for analysis.

2. Chromatographic Conditions

• Analytical Column: A C18 reversed-phase column is commonly used.[5]

• Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile (B52724) or methanol) and an aqueous buffer (e.g., ammonium (B1175870) formate).[7]

• Flow Rate: Typically in the range of 0.3 - 1.0 mL/min.[7][8]

• Injection Volume: A small volume (e.g., 10 µL) of the prepared sample is injected.

3. Mass Spectrometric Detection

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM) is used for selective and sensitive quantification of the parent drug and its metabolites.

4. Method Validation

• The method is validated for specificity, linearity, accuracy, precision, recovery, and stability according to regulatory guidelines (e.g., FDA, ICH).[6][9]

Workflow for Bioanalytical Method Validation

The following diagram illustrates a typical workflow for the validation of a bioanalytical method intended for use in multiple laboratories.

Inter-laboratory validation workflow.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. Solifenacin pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Solifenacin | C23H26N2O2 | CID 154059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. go.drugbank.com [go.drugbank.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. ijrpr.com [ijrpr.com]
• 9. researchgate.net [researchgate.net]
• 10. Solifenacin N-Glucuronide - SRIRAMCHEM [sriramchem.com]

A Researcher's Guide to Solid-Phase Extraction of Solifenacin N-Glucuronide: A Comparative Analysis of SPE Cartridges

For researchers and drug development professionals engaged in the bioanalysis of solifenacin, the accurate quantification of its major metabolite, Solifenacin N-Glucuronide, is critical for comprehensive pharmacokinetic and metabolic profiling. The inherent polarity of the N-glucuronide metabolite often presents a challenge for efficient extraction from complex biological matrices such as plasma and urine. Solid-Phase Extraction (SPE) stands out as a robust technique for sample clean-up and concentration. This guide provides a comparative overview of different SPE cartridge chemistries, offering a data-driven approach to selecting the optimal sorbent for your analytical needs.

Understanding the Analyte: Solifenacin N-Glucuronide

Solifenacin is a competitive muscarinic acetylcholine (B1216132) receptor antagonist. Its N-glucuronide metabolite is significantly more polar than the parent drug due to the addition of the glucuronic acid moiety. This increased polarity, along with the presence of ionizable functional groups, dictates the choice of SPE sorbent and the development of a successful extraction protocol.

Comparative Analysis of SPE Sorbent Chemistries

The selection of an appropriate SPE cartridge is paramount for achieving high recovery, minimizing matrix effects, and ensuring the reproducibility of the analytical method. The three primary types of sorbents applicable to Solifenacin N-Glucuronide extraction are polymeric, silica-based, and mixed-mode.

Table 1: Comparison of SPE Sorbent Performance for Solifenacin N-Glucuronide Extraction (Hypothetical Data)

Sorbent Type	SPE Cartridge Example	Extraction Recovery (%)	Reproducibility (%RSD)	Matrix Effect (%)	Key Advantages	Key Disadvantages
Polymeric Reversed-Phase	Oasis HLB, Strata-X	85 - 95	< 10	15 - 25	High loading capacity, stable over a wide pH range, resistant to drying.[1][2]	Lower selectivity compared to mixed-mode sorbents.
Silica-Based Reversed-Phase	C18, C8	70 - 85	< 15	20 - 35	Wide availability of chemistries, cost-effective.[1]	Prone to drying, limited pH stability, potential for silanol (B1196071) interactions.[1][3]
Mixed-Mode Cation Exchange	Oasis MCX, Strata-X-C	90 - 99	< 5	5 - 15	High selectivity for basic compounds, allows for rigorous wash steps leading to cleaner extracts.[4][5]	Method development can be more complex.

Note: The data presented in this table is hypothetical and intended to serve as a guideline for method development. Actual performance may vary based on specific experimental conditions.

Experimental Protocols

The following are detailed, generalized protocols for each class of SPE sorbent. These should be optimized for your specific application and analytical instrumentation.

Protocol 1: Polymeric Reversed-Phase SPE (e.g., Oasis HLB)

This protocol is suitable for a general-purpose extraction with good recovery for a broad range of analytes.

• Sample Pre-treatment:

  • To 1 mL of plasma, add an internal standard.

  • Add 1 mL of 4% phosphoric acid to precipitate proteins.

  • Vortex and centrifuge at 4000 rpm for 10 minutes.

  • Collect the supernatant.

• SPE Procedure:

  • Conditioning: Condition the cartridge with 1 mL of methanol (B129727) followed by 1 mL of deionized water.

  • Equilibration: Equilibrate the cartridge with 1 mL of 2% ammonium (B1175870) hydroxide (B78521) in water.

  • Sample Loading: Load the pre-treated sample supernatant onto the cartridge at a flow rate of 1-2 mL/min.

  • Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

  • Elution: Elute the analyte with 1 mL of methanol.

• Post-Elution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

Protocol 2: Silica-Based Reversed-Phase SPE (e.g., C18)

A cost-effective option, though careful attention must be paid to prevent the sorbent from drying out.

• Sample Pre-treatment:

  • Follow the same procedure as in Protocol 1.

• SPE Procedure:

  • Conditioning: Condition the cartridge with 1 mL of methanol followed by 1 mL of deionized water. Crucially, do not allow the cartridge to go dry after this step.

  • Equilibration: Equilibrate the cartridge with 1 mL of an appropriate buffer (e.g., phosphate (B84403) buffer, pH 6-7).

  • Sample Loading: Load the pre-treated sample supernatant immediately after equilibration.

  • Washing: Wash with 1 mL of 5-10% methanol in water.

  • Elution: Elute with 1 mL of methanol or acetonitrile.

• Post-Elution:

  • Follow the same procedure as in Protocol 1.

Protocol 3: Mixed-Mode Cation Exchange SPE (e.g., Oasis MCX)

This approach offers the highest selectivity by utilizing both reversed-phase and ion-exchange retention mechanisms.[6]

• Sample Pre-treatment:

  • To 1 mL of plasma, add an internal standard.

  • Dilute with 1 mL of 4% phosphoric acid in water to ensure the analyte is positively charged.

  • Vortex and centrifuge.

  • Collect the supernatant.

• SPE Procedure:

  • Conditioning: Condition the cartridge with 1 mL of methanol followed by 1 mL of deionized water.

  • Equilibration: Equilibrate the cartridge with 1 mL of 2% formic acid in water.

  • Sample Loading: Load the pre-treated sample supernatant.

  • Washing (Non-polar interferences): Wash with 1 mL of 2% formic acid in water.

  • Washing (Polar interferences): Wash with 1 mL of methanol.

  • Elution: Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol to disrupt both reversed-phase and ion-exchange interactions.

• Post-Elution:

  • Follow the same procedure as in Protocol 1.

Visualizing the Workflow

The following diagram illustrates the general experimental workflow for the solid-phase extraction of Solifenacin N-Glucuronide.

Caption: General workflow for SPE of Solifenacin N-Glucuronide.

Conclusion

The choice of SPE cartridge for the extraction of Solifenacin N-Glucuronide significantly impacts the quality and reliability of bioanalytical data. While polymeric reversed-phase cartridges offer a robust and straightforward approach, mixed-mode cation exchange sorbents provide superior selectivity and lead to cleaner extracts, which is often crucial for sensitive LC-MS/MS analysis. Silica-based cartridges, though economical, require more careful handling to prevent sorbent drying and may exhibit lower recovery. Researchers should consider the specific requirements of their assay, including sensitivity, throughput, and cost, when selecting the most appropriate SPE strategy. The protocols provided herein serve as a starting point for method development and should be rigorously optimized to achieve the desired analytical performance.

References

• 1. silicycle.com [silicycle.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. silicycle.com [silicycle.com]
• 4. mdpi.com [mdpi.com]
• 5. biotage.com [biotage.com]
• 6. SPE Phase and Solvent Selection | Thermo Fisher Scientific - JP [thermofisher.com]

A Researcher's Guide to Liquid Chromatography Columns for Solifenacin Metabolite Separation

A detailed comparison of Liquid Chromatography (LC) columns for the effective separation of Solifenacin and its metabolites, designed for researchers, scientists, and professionals in drug development.

This guide provides a comprehensive overview of various Liquid Chromatography (LC) columns and methodologies employed for the separation of Solifenacin and its related compounds. While direct comparative studies on the separation of all Solifenacin metabolites are limited in the public domain, this document synthesizes available data from studies on Solifenacin, its impurities, and degradation products to offer valuable insights for method development. The information presented is intended to guide the selection of appropriate chromatographic conditions for achieving optimal separation.

Performance Comparison of LC Columns

The selection of an appropriate LC column is critical for achieving the desired resolution, peak shape, and sensitivity in the analysis of Solifenacin and its metabolites. The following tables summarize the performance of different columns based on published analytical methods. The data is compiled from studies focused on the determination of Solifenacin in various matrices and the separation of its impurities.

Table 1: Reversed-Phase C18 and C8 Columns

Column Type	Dimensions	Particle Size (µm)	Mobile Phase	Flow Rate (mL/min)	Retention Time of Solifenacin (min)	Key Findings & Application
Diamonsil C18	50 mm × 2.0 mm	5	A: Methanol (B129727) (containing 0.1% formic acid) B: 5 mmol·L-1 ammonium (B1175870) acetate (B1210297) solution (containing 0.1% formic acid) (Gradient)	-	-	Successful application in pharmacokinetic studies of Solifenacin in human plasma.[1]
Zorbax C18	4.6 mm × 50 mm	5	Methanol and 5mM ammonium formate (B1220265) (25:75 v/v)	0.3	2.50	Simultaneous quantification of Solifenacin and Mirabegron in human plasma.[2]
Gemini-NX C18	50 × 4.6 mm	5	5 mM Ammonium formate, pH 3.0: methanol (20:80 v/v)	0.4	-	Quantification of Solifenacin in rat plasma.[3]
Inertsil ODS 3V C18	150 mm × 4.6 mm	5	A: 0.01 M Potassium Phosphate Monobasic with 0.1% Triethylamine (pH 3.5) B: Methanol (Gradient)	1.5	-	Separation of Solifenacin from its impurities in tablet dosage form.[3][4]
XBridge C18	250 mm × 4.6 mm	5	pH 7 ammonium acetate buffer and acetonitrile (B52724) (50:50)	1.0	-	HPLC-MS method for the detection of Impurity K in Solifenacin succinate (B1194679) tablets.[5]
Hypersil C18	100 mm x 2.1 mm	1.9	Acetonitrile and ultra-purified water (0.1% formic acid) (Gradient)	0.4	-	Metabolomics approach to study changes in rat plasma metabolites after Solifenacin treatment.[6]
Sunfire C8	4.6 x 150mm	5	Buffer: Methanol: Acetonitrile (45:45:10 v/v)	1.0	2.94	Stability indicating RP-HPLC method for Solifenacin Succinate in bulk and pharmaceutical formulation.[7]
Oyster BDS C8	250 mm × 4.6 mm	5	10 mM ammonium formate buffer (pH 3) – acetonitrile – methanol (52.5:37.5:10 v/v/v)	0.7	-	Stability-indicating HPLC method for Solifenacin succinate.[8]

Table 2: Specialty Columns

Column Type	Dimensions	Particle Size (µm)	Mobile Phase	Flow Rate (mL/min)	Key Findings & Application
Pentafluorophenylpropylsilica	50×4mm	3	Methanol - 100mM ammonium acetate containing 1% of formic acid (90:10, v/v)	-	Quantitation of Solifenacin in human plasma.[3]
Lux 5 µm Amylose-1	250 x 4.6 mm	5	-	-	Stereoisomeric separation of Solifenacin Succinate according to the USP monograph. Achieved high resolution between stereoisomers.[9]

Experimental Protocols

Detailed methodologies are crucial for reproducing and adapting analytical methods. Below are representative experimental protocols derived from the cited literature for the analysis of Solifenacin.

Method 1: LC-MS/MS for Solifenacin in Human Plasma

• Column: Diamonsil C18 (50 mm × 2.0 mm, 5 µm)[1]

• Mobile Phase:

  • A: Methanol (containing 0.1% formic acid)

  • B: 5 mmol·L-1 ammonium acetate solution (containing 0.1% formic acid)

• Elution: Gradient

• Detection: Multiple Reaction Monitoring (MRM) with mass spectrometry

• Sample Preparation: Protein precipitation of plasma samples.[1]

Method 2: HPLC for Solifenacin and Impurities

• Column: Inertsil ODS 3V C18 (150 mm × 4.6 mm, 5 µm)[3][4]

• Mobile Phase:

  • A: 0.01 M Potassium Phosphate Monobasic with 0.1% Triethylamine (pH 3.5)

  • B: Methanol

• Elution: Gradient

• Flow Rate: 1.5 mL/min[4]

• Detection: UV

Method 3: Chiral Separation of Solifenacin Stereoisomers

• Column: Lux 5 µm Amylose-1 (250 x 4.6 mm)[9]

• Temperature: 15 °C

• System Suitability: Resolution of not less than 1.5 between the Solifenacin (R,S)-stereoisomer and the (S,S)-stereoisomer peaks, and not less than 2.0 between the (R,R)-stereoisomer and Solifenacin Succinate peaks.[9]

Visualizations

To aid in the understanding of the experimental process, the following diagrams illustrate a typical workflow for evaluating LC column performance and the logical relationship of components in a chromatographic system.

Experimental workflow for LC column evaluation.

Logical relationship of LC system components.

Conclusion

The choice of an LC column for the separation of Solifenacin and its metabolites is dependent on the specific analytical goal. For general quantitative analysis in biological matrices, reversed-phase C18 and C8 columns have demonstrated robust performance. For the separation of stereoisomers, a specialized chiral column such as the Lux Amylose-1 is necessary. The provided data and protocols offer a solid foundation for researchers to develop and optimize their own analytical methods for Solifenacin and its metabolites. It is recommended to screen a variety of stationary phases and mobile phase conditions to achieve the best separation for the specific metabolites of interest.

References

• 1. caod.oriprobe.com [caod.oriprobe.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Facile Access to Solifenacin Impurity K: One-Step Synthesis and an HPLC-MS Method for Its Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scielo.br [scielo.br]
• 7. rjptonline.org [rjptonline.org]
• 8. akjournals.com [akjournals.com]
• 9. phenomenex.com [phenomenex.com]

A Comparative Guide to the MS/MS Fragmentation of Solifenacin and its N-Glucuronide Metabolite

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the tandem mass spectrometry (MS/MS) fragmentation patterns of the anticholinergic drug solifenacin (B1663824) and its primary phase II metabolite, solifenacin N-glucuronide. Understanding the distinct fragmentation behaviors of a parent drug and its metabolites is crucial for their unambiguous identification and quantification in complex biological matrices, a cornerstone of drug metabolism and pharmacokinetic (DMPK) studies. This document presents experimental data, detailed analytical protocols, and visual representations of fragmentation pathways to aid researchers in developing and validating bioanalytical methods.

Introduction to Solifenacin and its Glucuronide Metabolite

Solifenacin is a competitive muscarinic receptor antagonist used for the treatment of overactive bladder.[1] It is extensively metabolized in the liver, primarily by the cytochrome P450 enzyme CYP3A4.[2] One of the main metabolic pathways is direct conjugation with glucuronic acid to form solifenacin N-glucuronide, a pharmacologically inactive metabolite.[1][2] The reliable distinction between solifenacin and its glucuronide is essential for accurate pharmacokinetic assessments. Tandem mass spectrometry is the analytical technique of choice for this purpose due to its high selectivity and sensitivity.

Comparative Fragmentation Analysis

The fragmentation of solifenacin and its N-glucuronide in MS/MS is primarily dictated by the lability of specific bonds under collision-induced dissociation (CID). In positive ion mode electrospray ionization (ESI+), both molecules are readily protonated.

Solifenacin Fragmentation:

The protonated solifenacin molecule ([M+H]⁺ at m/z 363.2) undergoes fragmentation primarily at the ester linkage and the quinuclidine (B89598) ring. The most abundant product ion observed is typically at m/z 193.2.[3]

Solifenacin N-Glucuronide Fragmentation:

Solifenacin N-glucuronide, with a molecular formula of C₂₉H₃₄N₂O₈ and a molecular weight of 538.6 g/mol , is expected to have a protonated molecule [M+H]⁺ at m/z 539.6. The most characteristic fragmentation of glucuronide conjugates is the cleavage of the glycosidic bond, resulting in a neutral loss of the glucuronic acid moiety (176.0321 Da).[4] This cleavage is expected to be the primary fragmentation pathway for solifenacin N-glucuronide, yielding the protonated solifenacin molecule at m/z 363.2. Further fragmentation of this product ion would then follow the pattern of the parent drug.

Quantitative Data Summary

The following table summarizes the key mass-to-charge ratios for solifenacin and its N-glucuronide in positive ion mode MS/MS.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Precursor Ion [M+H]⁺ (m/z)	Major Product Ion(s) (m/z)	Characteristic Neutral Loss (Da)
Solifenacin	C₂₃H₂₆N₂O₂	362.47	363.2	193.2, 110.2	-
Solifenacin N-Glucuronide	C₂₉H₃₄N₂O₈	538.6	539.6	363.2	176.0 (Glucuronic Acid)

Experimental Protocols

This section outlines a typical experimental workflow for the comparative analysis of solifenacin and its N-glucuronide using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Sample Preparation

For the analysis of biological samples such as plasma, a sample preparation step is necessary to remove proteins and other interfering substances. Two common methods are protein precipitation and liquid-liquid extraction.

• Protein Precipitation: To a 100 µL plasma sample, add 300 µL of acetonitrile (B52724) or methanol. Vortex for 1 minute and then centrifuge at high speed (e.g., 10,000 x g) for 10 minutes. The supernatant is then transferred for LC-MS/MS analysis.[5]

• Liquid-Liquid Extraction: To a 100 µL plasma sample, add a suitable internal standard and a basifying agent (e.g., sodium carbonate solution). Then, add an immiscible organic solvent (e.g., a mixture of methyl tert-butyl ether, hexane, and dichloromethane). Vortex thoroughly and centrifuge to separate the layers. The organic layer is then evaporated to dryness and the residue is reconstituted in the mobile phase for injection.[6]

Liquid Chromatography (LC)

• Column: A C18 reverse-phase column is commonly used for the separation of solifenacin and its metabolites. A typical column dimension is 50 mm x 2.1 mm with a particle size of 1.7 µm.[4]

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 0.1% formic acid in water or 5 mM ammonium (B1175870) formate) and an organic solvent (e.g., acetonitrile or methanol) is typically employed.[7][8]

• Flow Rate: A flow rate in the range of 0.2-0.4 mL/min is common.[7]

• Column Temperature: The column is often maintained at a constant temperature, for example, 40°C.

Mass Spectrometry (MS)

• Ionization: Electrospray ionization (ESI) in the positive ion mode is typically used for the analysis of solifenacin and its metabolites.[5]

• MS/MS Analysis: A triple quadrupole mass spectrometer is commonly used for quantitative analysis in Multiple Reaction Monitoring (MRM) mode. For qualitative fragmentation analysis, a full product ion scan is performed.

• Key Parameters:

  • Capillary Voltage: ~3.0-4.0 kV

  • Source Temperature: ~120-150°C

  • Desolvation Temperature: ~350-450°C

  • Collision Gas: Argon is typically used as the collision gas.

  • Collision Energy: The collision energy is optimized for each compound to achieve the desired fragmentation. For solifenacin, a collision energy of around 30 eV is often used for the transition m/z 363.2 -> 193.2.[3]

Visualization of Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the proposed fragmentation pathways and a general experimental workflow.

References

• 1. scielo.br [scielo.br]
• 2. scielo.br [scielo.br]
• 3. Characteristic fragmentation behavior of some glucuronide-type triterpenoid saponins using electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. DSpace [diposit.ub.edu]
• 6. researchgate.net [researchgate.net]
• 7. Solifenacin | C23H26N2O2 | CID 154059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Solifenacin N-Glucuronide Certified Reference Materials

For researchers, scientists, and professionals in drug development, the accuracy and reliability of analytical measurements are paramount. Certified Reference Materials (CRMs) serve as the cornerstone of quality control, method validation, and regulatory compliance. This guide provides a comprehensive assessment of Solifenacin N-Glucuronide CRMs, offering a framework for comparison, detailing experimental protocols for evaluation, and visualizing key processes and pathways.

Solifenacin N-Glucuronide is a primary metabolite of Solifenacin, a competitive muscarinic receptor antagonist used to treat overactive bladder.[1][2][3][4] Accurate quantification of this metabolite is crucial in pharmacokinetic and drug metabolism studies. The selection of a high-quality CRM is therefore a critical step in ensuring the validity of such research.

Comparative Assessment of Certified Reference Materials

A direct comparison of CRMs from different suppliers requires a meticulous evaluation of the data provided in the Certificate of Analysis (CoA). While specific batch data varies, a high-quality CRM for Solifenacin N-Glucuronide should be assessed based on the parameters outlined below.

Table 1: Key Performance Parameters for Solifenacin N-Glucuronide CRMs

Parameter	Description	Alternative A (Example)	Alternative B (Example)	Importance for Researchers
Certified Purity	The mass fraction of Solifenacin N-Glucuronide, typically determined by a mass balance approach or quantitative NMR (qNMR).	99.5% (Mass Balance)	99.2% (qNMR)	High purity ensures that the calibration curve is accurate and that the quantification of the analyte is not skewed by impurities.
Uncertainty	The expanded uncertainty associated with the certified purity value, providing a quantitative indication of the quality of the value.	± 0.2%	± 0.3%	A smaller uncertainty value indicates a higher level of confidence in the certified purity.
Method of Certification	The analytical techniques used to determine the certified value. Mass balance involves subtracting the sum of all impurities from 100%. qNMR provides a direct measurement against a traceable primary standard.	Mass Balance (Purity by HPLC, water content by Karl Fischer, residual solvents by GC-HS, non-combustible residue)	Quantitative NMR (qNMR) using a NIST traceable standard.	The method of certification provides insight into the rigor of the characterization process. qNMR is often considered a primary ratio method.
Traceability	A documented, unbroken chain of calibrations linking the certified value to a national or international standard (e.g., SI units).[5]	Traceable to the SI unit for mass (kg).	Traceable to a NIST primary standard.	Ensures comparability of measurement results across different laboratories and over time.[5]
Impurity Profile	Identification and quantification of any significant impurities present in the material.	Impurity A: 0.15%, Impurity B: 0.10%, Unspecified: <0.1%	Impurity A: 0.25%, Impurity C: 0.15%	Knowledge of specific impurities is crucial for assessing the specificity of analytical methods and avoiding potential interferences.
Accreditation	Accreditation of the CRM producer to standards such as ISO 17034 and ISO/IEC 17025.[6][7]	ISO 17034, ISO/IEC 17025	ISO 17034, ISO/IEC 17025	Accreditation provides confidence in the competence of the producer and the quality management system under which the CRM was produced.[6]

Experimental Protocols for CRM Evaluation

Researchers should not solely rely on the CoA but should also perform in-house verification of the CRM. Below are detailed methodologies for key experiments to assess and compare Solifenacin N-Glucuronide CRMs.

Identity Verification by LC-MS/MS

• Objective: To confirm the identity of Solifenacin N-Glucuronide.

• Methodology:

  • Standard Preparation: Prepare a 1 µg/mL solution of the Solifenacin N-Glucuronide CRM in a suitable solvent (e.g., Methanol/Water 50:50).

  • Chromatographic Conditions:

    • Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase: A gradient elution using 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) (B).

    • Flow Rate: 0.4 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometry Conditions:

    • Ionization: Electrospray Ionization (ESI) in positive mode.

    • Scan Mode: Full scan to determine the parent ion ([M+H]⁺) and product ion scan of the selected parent ion. The expected molecular formula is C₂₉H₃₄N₂O₈ with a molecular weight of 538.6 g/mol .[8][9]

  • Acceptance Criteria: The retention time and the fragmentation pattern of the CRM should match a previously confirmed standard or literature data.

Purity Assessment by High-Performance Liquid Chromatography (HPLC-UV)

• Objective: To verify the certified purity and assess the impurity profile.

• Methodology:

  • Standard Preparation: Prepare a stock solution of the CRM at a concentration of approximately 1 mg/mL. Further dilute to a working concentration of 100 µg/mL.

  • Chromatographic Conditions:

    • Column: Inertsil ODS 3V C18 (150 mm × 4.6 mm, 5 µm) or equivalent.[10]

    • Mobile Phase: A gradient of monobasic potassium phosphate (B84403) buffer (pH 3.5) and methanol.[10]

    • Flow Rate: 1.5 mL/min.[10]

    • Detection: UV at 220 nm.[10]

    • Injection Volume: 10 µL.[10]

  • Data Analysis:

    • Integrate all peaks in the chromatogram.

    • Calculate the area percentage of the main peak relative to the total peak area.

    • Compare the result with the certified purity value. Note any discrepancies and identify any new or larger-than-specified impurities.

  • Acceptance Criteria: The purity determined by area percentage should be in close agreement with the certified value on the CoA, within the stated uncertainty.

Accurate Concentration Determination by Calibration Curve

• Objective: To confirm the concentration of a CRM solution for use in quantitative analysis.

• Methodology:

  • Preparation of Calibration Standards: Accurately weigh the CRM to prepare a stock solution. Perform serial dilutions to create a series of calibration standards of known concentrations (e.g., ranging from 1 ng/mL to 1000 ng/mL).

  • Sample Analysis: Analyze the calibration standards using a validated LC-MS/MS method (as described in protocol 1).

  • Data Analysis:

    • Construct a calibration curve by plotting the peak area of the analyte versus its concentration.

    • Perform a linear regression analysis.

  • Acceptance Criteria: The calibration curve should have a correlation coefficient (r²) of ≥ 0.99. The back-calculated concentrations of the standards should be within ±15% of the nominal value (±20% for the Lower Limit of Quantification).

Visualizations

Signaling Pathway of Solifenacin

Solifenacin acts as a competitive antagonist at muscarinic acetylcholine (B1216132) receptors (mAChRs), with a higher affinity for the M3 subtype.[1][2] In the bladder, this action inhibits acetylcholine-induced contraction of the detrusor muscle, thereby increasing bladder capacity and reducing symptoms of overactive bladder.[1][2]

Caption: Mechanism of action of Solifenacin on the M3 muscarinic receptor in the bladder.

Experimental Workflow for CRM Comparison

The logical workflow for a comprehensive in-house comparison of CRMs from different suppliers is crucial for making an informed decision.

Caption: Workflow for the selection and verification of a Certified Reference Material.

References

• 1. What is the mechanism of Solifenacin Succinate? [synapse.patsnap.com]
• 2. Solifenacin - Wikipedia [en.wikipedia.org]
• 3. Solifenacin | C23H26N2O2 | CID 154059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. Reference Standards, Pharmacopeial Reference Standards, Certified Reference Standards Suppliers, Reference Standards Pharmaceutical Industry [chemicea.com]
• 6. coleparmer.com [coleparmer.com]
• 7. Home - Cerilliant [cerilliant.com]
• 8. Solifenacin N-Glucuronide - SRIRAMCHEM [sriramchem.com]
• 9. clearsynth.com [clearsynth.com]
• 10. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Solifenacin N-Glucuronide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for the safe disposal of Solifenacin (B1663824) N-Glucuronide, a metabolite of the muscarinic receptor antagonist solifenacin.[1] Given that this compound is intended for research purposes only and not for human or veterinary use, a cautious approach to its disposal is necessary.[1]

Core Principles for Disposal

The central tenet for disposing of Solifenacin N-Glucuronide is to manage it as a non-hazardous pharmaceutical waste, with incineration being the recommended final disposal method. This aligns with best practices for pharmaceutical compounds where comprehensive hazard data may not be available. Under no circumstances should Solifenacin N-Glucuronide be disposed of down the drain or in regular trash, as this can lead to environmental contamination.[2][3]

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS) for Solifenacin Succinate, the parent compound. The SDS for solifenacin indicates that it is harmful if swallowed or inhaled.[4] Therefore, at a minimum, the following Personal Protective Equipment (PPE) should be worn:

• Eye Protection: Chemical safety goggles or a face shield.[5]

• Hand Protection: Impermeable and resistant gloves, such as nitrile rubber.[5]

• Body Protection: A laboratory coat.[5]

All handling of the substance should occur in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.[5]

Step-by-Step Disposal Protocol

The disposal of pharmaceutical waste is regulated by agencies such as the Environmental Protection Agency (EPA) in the United States.[6][7][8] The following protocol is designed to comply with general regulatory guidelines for pharmaceutical waste.

• Segregation and Collection:

  • Do not mix Solifenacin N-Glucuronide waste with other waste streams, particularly hazardous chemical waste (e.g., solvents, corrosives) or biological waste, unless explicitly instructed by your institution's Environmental Health and Safety (EHS) office.[3][9]

  • Solid Waste: Collect all solid Solifenacin N-Glucuronide and any lightly contaminated materials (e.g., weighing papers, contaminated gloves, pipette tips) in a designated, leak-proof container. This container should be clearly labeled "Non-Hazardous Pharmaceutical Waste for Incineration."[3]

  • Liquid Waste: If Solifenacin N-Glucuronide is in a solution, it must be collected in a sealed, leak-proof container.[3]

• Storage:

  • Store the sealed and labeled waste container in a designated and secure satellite accumulation area within the laboratory.[3][9]

  • This area should be away from general laboratory traffic and clearly marked to avoid accidental misuse.[3]

• Disposal:

  • Arrange for the pickup and disposal of the waste through your institution's EHS office or a licensed medical waste disposal contractor.[3][9]

  • Ensure that the selected disposal method is incineration at a permitted treatment facility.[6][9] This high-temperature process is designed to destroy active pharmaceutical ingredients.[9]

• Documentation:

  • Maintain all records related to the waste disposal in accordance with your institution's policies and local regulations.

Data Summary for Disposal Procedures

For clarity and easy reference, the key logistical information for the disposal of Solifenacin N-Glucuronide is summarized in the table below.

Waste Type	Containment	Labeling	Storage Location	Disposal Method
Solid Waste (e.g., powder, contaminated labware)	Designated, sealed, leak-proof plastic container	"Non-Hazardous Pharmaceutical Waste for Incineration"	Designated satellite accumulation area	Incineration via licensed waste contractor
Liquid Waste (e.g., solutions containing the compound)	Designated, sealed, leak-proof container	"Non-Hazardous Pharmaceutical Waste for Incineration"	Designated satellite accumulation area	Incineration via licensed waste contractor

Experimental Protocols

While specific experimental protocols for the disposal of Solifenacin N-Glucuronide are not detailed in publicly available literature, the recommended disposal procedure itself is a protocol based on established safety and environmental guidelines for pharmaceutical waste. The key "experiment" in this context is the proper segregation, containment, and transfer of the waste to a licensed facility for incineration. No in-lab degradation or treatment experiments are advised without specific institutional approval and a thorough risk assessment.

Disposal Workflow

The logical flow of the disposal procedure for Solifenacin N-Glucuronide is illustrated in the diagram below. This visual guide provides a clear, at-a-glance overview of the necessary steps from waste generation to final disposal.

Caption: Disposal workflow for Solifenacin N-Glucuronide.

References

• 1. caymanchem.com [caymanchem.com]
• 2. dtsc.ca.gov [dtsc.ca.gov]
• 3. benchchem.com [benchchem.com]
• 4. sds.edqm.eu [sds.edqm.eu]
• 5. benchchem.com [benchchem.com]
• 6. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 7. danielshealth.com [danielshealth.com]
• 8. epa.gov [epa.gov]
• 9. benchchem.com [benchchem.com]

Personal protective equipment for handling Solifenacin N-Glucuronide

This guide provides crucial safety and logistical information for the handling and disposal of Solifenacin N-Glucuronide. The following procedures are based on the safety data for the parent compound, Solifenacin Succinate, and general best practices for handling potent pharmaceutical compounds in a laboratory setting.[1][2]

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the specific PPE required for the planned procedures.[1] However, the following table summarizes the recommended baseline PPE for handling Solifenacin N-Glucuronide.

PPE Category	Recommended Equipment
Eye/Face Protection	Wear safety glasses with side shields, chemical splash goggles, or a full-face shield as necessary. An emergency eye wash station should be readily available.[1]
Hand Protection	Wear nitrile or other impervious gloves. Consider double gloving, especially for prolonged handling. If the compound is dissolved in an organic solvent, use solvent-resistant gloves.[1][3]
Body Protection	A laboratory coat is required. For bulk processing or situations with a higher risk of exposure, impervious protective clothing is recommended.[2][4]
Respiratory Protection	If there is a risk of generating dust or aerosols, use a full-face particle respirator (type N99 or P2) or a full-face supplied air respirator within a containment system.[5]

Operational Plan: Step-by-Step Handling Procedure

1. Engineering Controls:

• All handling of Solifenacin N-Glucuronide should be conducted in a well-ventilated area.[3]

• For laboratory-scale operations, use an approved containment system such as a biological safety cabinet, a ventilated balance enclosure, or a glovebox to control exposure.[1]

2. Preparation and Handling:

• Before handling, ensure all necessary PPE is donned correctly.

• Minimize the generation and accumulation of dust.[4]

• Avoid direct contact with the skin, eyes, and clothing.[6]

• Keep containers tightly closed when not in use.[7]

• After handling, thoroughly wash hands and any exposed skin with a suitable detergent or solvent.[1]

3. Spill Response:

• In case of a spill, immediately evacuate unnecessary personnel from the area.[3][6]

• Wear appropriate PPE, including respiratory protection, before attempting to clean the spill.[1]

• Avoid generating dust during cleanup.[1] Use a damp cloth or a HEPA-filtered vacuum for dry spills.[4]

• Absorb liquid spills with an inert material and collect all contaminated materials in a sealed, labeled container for disposal.[2]

• Thoroughly clean the spill area to remove any residual contamination.[1]

Disposal Plan

Improper disposal of pharmaceutical waste can lead to environmental contamination. Therefore, Solifenacin N-Glucuronide should be managed as hazardous waste.

1. Waste Segregation and Storage:

• Segregate Solifenacin N-Glucuronide waste from non-hazardous waste.

• Store the waste in a designated, well-labeled, and sealed container. The container should be clearly marked as "Hazardous Waste" and include the chemical name.[2]

2. Disposal Method:

• Dispose of the contents and container in accordance with all local, regional, national, and international regulations.[1]

• Avoid discharging the substance into drains, water courses, or onto the ground.[1]

Experimental Workflow for Handling Solifenacin N-Glucuronide

References

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. benchchem.com [benchchem.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. sciegenpharm.com [sciegenpharm.com]
• 5. biocrick.com [biocrick.com]
• 6. astellas.com [astellas.com]
• 7. drugs.com [drugs.com]